Bufrolin disodium

• CAS: 54545-84-5

Core Science & Biosynthesis

Bufrolin Disodium: A High-Potency GPR35 Agonist for Mast Cell Stabilization

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Bufrolin disodium, a symmetric di-acid compound, has emerged as a significant pharmacological tool and potential therapeutic agent due to its potent and specific mechanism of action. Initially characterized as an antiallergic mast cell stabilizer, recent research has elucidated its primary molecular target, revealing it to be a high-potency agonist of the G protein-coupled receptor 35 (GPR35).[1][2][3] This guide provides a comprehensive technical overview of the mechanism of action of Bufrolin disodium, offering insights for researchers and professionals in drug development.

Core Mechanism of Action: GPR35 Agonism

The central mechanism through which Bufrolin disodium exerts its effects is by acting as a potent agonist at the G protein-coupled receptor 35 (GPR35).[1][3] Unlike many other GPR35 ligands that show significant species-specific variations in potency, Bufrolin disodium demonstrates high and equivalent potency at both human and rat GPR35 orthologs.[1][2][3] This makes it a valuable tool for translational research.

Molecular Interaction with GPR35

Bufrolin disodium's interaction with GPR35 is characterized by a high-affinity binding that triggers downstream signaling cascades. The binding is thought to involve key arginine residues within the receptor's transmembrane domains.[1][3] As a symmetric di-acid, the dicarboxylic acid moieties of Bufrolin are crucial for its interaction with these positively charged residues, forming a stable ligand-receptor complex.[1][3]

The following diagram illustrates the proposed signaling pathway initiated by Bufrolin disodium binding to GPR35 on a mast cell:

Caption: Bufrolin disodium binds to and activates the GPR35 receptor on the mast cell surface.

Cellular Effect: Mast Cell Stabilization

The agonism of GPR35 by Bufrolin disodium leads to the stabilization of mast cells.[1] Mast cells are key players in allergic and inflammatory responses, releasing a variety of mediators such as histamine and cytokines upon activation. By activating GPR35-mediated signaling pathways, Bufrolin disodium effectively inhibits the degranulation of mast cells, thereby preventing the release of these pro-inflammatory substances. This cellular action underlies its classification as an antiallergic agent.[4]

Experimental Validation of Mechanism

The mechanism of action of Bufrolin disodium has been validated through a series of in vitro assays. These experiments are crucial for quantifying its potency and understanding its interaction with GPR35.

Key Experimental Protocols

1. β-Arrestin Recruitment Assay: This assay is a common method to assess the activation of G protein-coupled receptors.

• Objective: To determine the potency of Bufrolin disodium in inducing the interaction between GPR35 and β-arrestin.

• Methodology:

  • Co-transfect cells (e.g., HEK293) with a GPR35 construct and a β-arrestin construct, each tagged with a component of a reporter system (e.g., enzyme complementation).

  • Culture the transfected cells to allow for protein expression.

  • Treat the cells with varying concentrations of Bufrolin disodium.

  • Measure the reporter signal, which is proportional to the GPR35-β-arrestin interaction.

  • Plot the dose-response curve and calculate the EC50 value to determine potency.

2. Receptor Internalization Assay: Agonist binding to GPR35 can induce its internalization from the cell surface.

• Objective: To visualize and quantify the internalization of GPR35 upon treatment with Bufrolin disodium.

• Methodology:

  • Transfect cells with a GPR35 construct tagged with a fluorescent protein (e.g., eYFP).

  • Culture the cells on a suitable imaging plate.

  • Treat the cells with Bufrolin disodium.

  • Using high-content imaging or confocal microscopy, visualize the redistribution of the fluorescently-tagged GPR35 from the plasma membrane to intracellular compartments.

  • Quantify the degree of internalization at different concentrations of Bufrolin disodium.

The following diagram outlines the workflow for these key experimental protocols:

Caption: Experimental workflows for validating Bufrolin disodium's action on GPR35.

Quantitative Data Summary

Assay	Parameter	Bufrolin Disodium	Reference Compound (Cromolyn Disodium)
β-Arrestin Recruitment (human GPR35a)	EC50	~22.7 nM[1]	~2.98 µM[1]
Receptor Internalization (human GPR35a)	EC50	~22.7 nM[1]	~3.7 µM[1]

Conclusion and Future Directions

Bufrolin disodium's mechanism of action as a high-potency GPR35 agonist provides a clear molecular basis for its mast cell stabilizing and antiallergic properties. Its equipotency at human and rodent GPR35 orthologs makes it an invaluable research tool for studying the physiological and pathophysiological roles of this receptor. For drug development professionals, Bufrolin disodium serves as a lead compound for the design of novel GPR35-targeted therapeutics for allergic and inflammatory diseases. Future research should focus on the in vivo efficacy of Bufrolin disodium in relevant disease models and further exploration of the downstream signaling pathways activated by GPR35 in different cell types.

References

• The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35. Molecular Pharmacology. Available at: [Link]

• The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35. Semantic Scholar. Available at: [Link]

• The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35. PubMed. Available at: [Link]

• BUFROLIN DISODIUM. Drugfuture. Available at: [Link]

• Current views of the mechanism of action of prophylactic antiallergic drugs. PubMed. Available at: [Link]

• Bufrolin | C18H16N2O6. PubChem. Available at: [Link]

Sources

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• 4. Current views of the mechanism of action of prophylactic antiallergic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking GPR35: A Comprehensive Technical Guide to Bufrolin Disodium as a High-Potency Agonist

Introduction: Overcoming the Species Ortholog Barrier

G protein-coupled receptor 35 (GPR35) is a historically orphan receptor that has emerged as a high-value therapeutic target for inflammatory bowel disease (IBD), cardiovascular conditions, and nociceptive pain . Despite its clinical promise, the preclinical validation of GPR35 has been severely bottlenecked by the profound species ortholog selectivity of its ligands. Endogenous metabolites like kynurenic acid and early synthetic surrogate agonists (e.g., zaprinast) exhibit highly divergent affinities between human and rodent GPR35, complicating their use in wild-type rodent models of physiology .

To resolve this translational gap, researchers identified Bufrolin disodium —originally developed as an antiallergic mast cell stabilizer—as a high-potency, equipotent agonist for both human and rat GPR35 . By bypassing the species selectivity issues that plague other compounds, bufrolin serves as an indispensable pharmacological tool for characterizing GPR35 signaling and validating its therapeutic potential in vivo.

Structural and Mechanistic Profiling of Bufrolin at GPR35

Bufrolin is a symmetric di-acid. Mutagenesis and computational docking studies reveal that its binding mode relies heavily on electrostatic interactions with conserved arginine residues within the GPR35 binding pocket, particularly the critical Arg 3.36 .

Upon binding, bufrolin stabilizes an active receptor conformation that triggers a complex, dualistic signaling cascade :

• G Protein-Dependent Signaling: GPR35 primarily couples to the Gα13 protein, leading to the downstream activation of the RhoA/ROCK pathway. Concurrently, it couples to the pertussis toxin-sensitive Gαi/o family, resulting in the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) .

• β-Arrestin-2 Recruitment (G Protein-Independent): Bufrolin robustly promotes the interaction between GPR35 and β-arrestin-2. This interaction not only initiates receptor desensitization and internalization but also acts as a signaling scaffold for the extracellular signal-regulated kinase (ERK1/2) pathway, which mediates many of the receptor's anti-inflammatory effects .

Bufrolin-induced GPR35 signaling pathways via G proteins and β-arrestin-2.

Comparative Pharmacology: Bufrolin vs. Standard Agonists

To fully appreciate bufrolin's utility, it must be benchmarked against other standard GPR35 ligands. The table below summarizes the quantitative potency (EC50) of various agonists, highlighting bufrolin's unique equipotency across human and rat orthologs .

Ligand	Human GPR35 Potency (EC50)	Rat GPR35 Potency (EC50)	Primary Application / Notes
Bufrolin	~10 nM	9.9 ± 0.4 nM	Equipotent across species; ideal for rodent in vivo models.
Lodoxamide	~10 nM	12.5 ± 0.6 nM	Structurally related equipotent mast cell stabilizer.
Zaprinast	>1 μM (Moderate)	98.4 ± 3.7 nM	Highly rat-selective; standard reference agonist.
Amlexanox	4.1 ± 0.4 μM	23.2 ± 3.3 nM	~500-fold more potent at the rat ortholog.
Kynurenic Acid	>10 μM	>10 μM	Putative endogenous ligand; exhibits very low potency.

Experimental Methodologies: Validating Bufrolin Activity

Because GPR35 can exhibit high constitutive activity in standard cAMP accumulation assays, β-arrestin-2 recruitment assays are the gold standard for characterizing high-potency agonists due to their superior signal-to-noise ratio and robust dynamic range .

Protocol: BRET-Based β-Arrestin-2 Recruitment Assay

Bioluminescence Resonance Energy Transfer (BRET) allows for real-time, live-cell monitoring of the physical interaction between GPR35 and β-arrestin-2, directly confirming target engagement by Bufrolin.

Step 1: Cell Preparation & Transfection

• Culture HEK293T cells in DMEM supplemented with 10% FBS.

• Co-transfect cells with plasmids encoding GPR35 tagged with a fluorescent acceptor (e.g., Venus) and β-arrestin-2 tagged with a luminescent donor (e.g., Renilla luciferase, RLuc).

• Causality: Using a transient co-transfection ensures that the stoichiometry of receptor to arrestin can be optimized empirically. This prevents "bystander BRET" (false positives) that frequently occurs in stable cell lines where proteins are massively overexpressed.

Step 2: Compound Preparation

• Dissolve Bufrolin disodium in DMSO to create a 10 mM stock.

• Perform 10-point serial dilutions in assay buffer (HBSS + 0.1% BSA) to generate a concentration-response curve (10 pM to 10 μM).

• Self-Validation: Include a vehicle control (DMSO matched) to establish baseline luminescence, and a reference agonist (e.g., Zaprinast) as a positive control. Calculate the Z'-factor to mathematically validate assay robustness before proceeding to screening.

Step 3: Incubation and Substrate Addition

• Seed transfected cells into a 96-well white microplate (which optimizes luminescence reflection and prevents well-to-well crosstalk).

• Add the cell-permeable luciferase substrate, Coelenterazine h (5 μM final concentration), and incubate for 10 minutes in the dark.

• Causality: Coelenterazine h is required as a substrate for RLuc to emit light at 480 nm. This energy will non-radiatively transfer to the Venus tag (emitting at 530 nm) only if Bufrolin induces their physical proximity (<10 nm), confirming direct target engagement.

Step 4: Stimulation and Detection

• Add the prepared Bufrolin dilutions to the respective wells.

• Read the microplate immediately using a microplate reader capable of simultaneous dual-wavelength detection (480 nm and 530 nm) over a 30-minute kinetic window.

Step 5: Data Analysis

• Calculate the BRET ratio: (Emission at 530 nm) / (Emission at 480 nm).

• Plot the baseline-corrected BRET ratios against the log concentration of Bufrolin to determine the EC50 using non-linear regression.

Step-by-step workflow for the BRET-based GPR35 β-arrestin-2 recruitment assay.

Conclusion and Translational Outlook

The identification of bufrolin disodium as a high-potency, species-equipotent GPR35 agonist fundamentally shifts the landscape of GPR35 pharmacology. By overcoming the species selectivity barriers that have historically limited the use of compounds like zaprinast and amlexanox, bufrolin enables researchers to confidently validate GPR35 as a therapeutic target in wild-type rodent models. Its robust activation of both G protein and β-arrestin-2 pathways positions it as a critical tool for uncovering the anti-inflammatory and mucosal-healing properties of GPR35 in gastrointestinal and systemic diseases .

References

• MacKenzie, A. E., et al. (2014). "The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35." Molecular Pharmacology, 85(1), 91-104. URL:[Link]

• Wang, J., et al. (2023). "GPR35 acts a dual role and therapeutic target in inflammation." Frontiers in Immunology, 14. URL:[Link]

• Kaya, B., et al. (2021). "GPR35 in Intestinal Diseases: From Risk Gene to Function." Frontiers in Immunology, 12. URL:[Link]

Bufrolin Disodium and GPR35: Decoding the Molecular Pharmacology of a High-Potency Agonist

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The deorphanization of G protein-coupled receptors (GPCRs) represents a critical frontier in modern drug discovery. Among these, GPR35 has emerged as a high-value therapeutic target implicated in inflammatory bowel disease (IBD), asthma, and cardiovascular remodeling[1],[2]. Historically, translating GPR35 research from in vitro human models to in vivo rodent models was hindered by the profound species-ortholog selectivity of early surrogate agonists.

Bufrolin disodium, a symmetric di-acid traditionally classified as an anti-allergic mast cell stabilizer, has been re-characterized as a highly potent, cross-species agonist of GPR35[3],[4]. As a Senior Application Scientist, I have designed this whitepaper to dissect the molecular signaling of bufrolin disodium, summarize its quantitative pharmacology, and provide field-proven, self-validating experimental protocols for evaluating GPR35 activation.

The Structural Logic of Bufrolin Disodium Discovery

The discovery of bufrolin disodium's activity at GPR35 is a triumph of structure-activity relationship (SAR) logic. Early screening revealed that the anti-asthma agent cromolyn sodium acted as a low-potency GPR35 agonist[4]. Recognizing that cromolyn is a symmetric di-acid, researchers hypothesized that structurally related mast cell stabilizers might exhibit superior receptor affinity.

This targeted screening led to the identification of and lodoxamide[4],[5]. Unlike previous surrogate ligands (e.g., zaprinast), which display up to a 100-fold drop in potency when applied to rodent orthologs, bufrolin disodium demonstrates equipotent agonism across both human GPR35a and rat GPR35[4],[5]. This cross-species efficacy makes it an indispensable pharmacological tool for translational in vivo studies.

Molecular Pharmacology: Receptor Activation and Signaling Dynamics

GPR35 is notoriously promiscuous in its G-protein coupling, a characteristic that often complicates downstream assay readouts. Bufrolin-induced activation of GPR35 drives two primary canonical pathways, alongside a robust β-arrestin-2 recruitment cascade[6],[2]:

• Gαi/o Coupling: Activation leads to the inhibition of adenylyl cyclase, resulting in a measurable decrease in intracellular cAMP levels[6].

• Gα13 Coupling: This pathway stimulates RhoA, driving rapid actin cytoskeletal remodeling and morphological changes in the cell[2].

• β-Arrestin-2 Recruitment: Bufrolin promotes a high-affinity interaction between GPR35 and β-arrestin-2, which mediates rapid receptor internalization and desensitization[3],[4].

Bufrolin Disodium-induced GPR35 signaling pathways, highlighting G-protein coupling and β-arrestin-2.

Quantitative Pharmacology: Cross-Species Efficacy

To contextualize bufrolin disodium's potency, it is essential to compare it against other known GPR35 modulators. The data below summarizes EC50 values derived from proximal β-arrestin-2 recruitment assays, which provide the most direct measurement of receptor activation independent of cell-specific G-protein availability[4],[7].

Table 1: Pharmacological Profile of GPR35 Agonists

Ligand	Target Ortholog	EC50 (β-Arrestin-2 Assay)	Primary Pharmacological Classification
Bufrolin Disodium	Human GPR35a	~12.8 nM	Mast Cell Stabilizer / High-Potency Agonist
Bufrolin Disodium	Rat GPR35	~9.9 nM	Mast Cell Stabilizer / High-Potency Agonist
Lodoxamide	Human GPR35a	~3.6 nM	Mast Cell Stabilizer / High-Potency Agonist
Lodoxamide	Rat GPR35	~12.5 nM	Mast Cell Stabilizer / High-Potency Agonist
Zaprinast	Human GPR35a	~2.6 µM	PDE Inhibitor / Surrogate Agonist
Pamoic Acid	Human GPR35a	~79.0 nM	FDA-approved Excipient / Agonist

Data synthesized from MacKenzie et al. (2014) and MedChemExpress pharmacological databases[4],[7],[5].

Experimental Methodologies: Validating GPR35 Agonism

Protocol 1: BRET-Based β-Arrestin-2 Recruitment Assay

Causality Rationale: Bioluminescence Resonance Energy Transfer (BRET) provides a real-time, proximal readout of receptor activation. By tagging GPR35 and β-arrestin-2, we bypass the ambiguity of G-protein coupling entirely.

• Cell Preparation & Transfection: Plate HEK293T cells at 3×104 cells/well in a 96-well white microplate. Transiently co-transfect with plasmids encoding human GPR35a fused to Renilla luciferase 8 (GPR35-Rluc8) and β-arrestin-2 fused to Venus fluorophore[4].

• Incubation: Incubate for 48 hours at 37°C to ensure optimal expression and membrane localization of the receptor.

• Substrate Addition: Wash cells with HBSS buffer. Add the luciferase substrate Coelenterazine-h (5 µM final concentration) and incubate in the dark for 10 minutes.

• Ligand Stimulation: Inject bufrolin disodium across a concentration gradient (10 pM to 10 µM).

• Detection: Immediately read the plate using a microplate reader capable of simultaneous dual-emission detection (Emission 1: 475 nm for Rluc8; Emission 2: 535 nm for Venus).

• Self-Validation System: Always include a mock-transfected negative control to establish baseline luminescence. Calculate the BRET ratio (535 nm / 475 nm) and subtract the baseline to ensure the signal is strictly interaction-driven.

Step-by-step workflow for the BRET-based β-arrestin-2 recruitment assay to validate GPR35 agonism.

Protocol 2: Label-Free Dynamic Mass Redistribution (DMR) Assay

Causality Rationale: While BRET is highly specific, it relies on engineered, overexpressed proteins. To ensure bufrolin's effects are physiologically relevant, we use DMR on cells endogenously expressing GPR35. This captures the integrated cellular response (primarily Gα13-mediated actin remodeling)[4].

• Cell Seeding: Seed HT-29 human colon adenocarcinoma cells (which endogenously express high levels of GPR35) onto a biosensor microplate[4]. Grow to ~90% confluence.

• Equilibration: Wash cells and equilibrate in assay buffer for 2 hours to establish a stable optical baseline.

• Ligand Addition: Add bufrolin disodium at varying concentrations.

• Kinetic Measurement: Record the shift in reflected light wavelength (measured in picometers, pm) continuously for 60 minutes.

• Self-Validation System: Pre-treat a parallel control cohort with the selective GPR35 antagonist CID2745687 (10 µM). A complete blockade of the bufrolin-induced wavelength shift confirms the morphological change is exclusively GPR35-mediated[6].

Therapeutic Implications and Future Outlook

The deorphanization of bufrolin disodium as a GPR35 agonist bridges a critical gap in preclinical pharmacology. Because GPR35 is highly expressed in the gastrointestinal tract and immune compartments (such as iNKT cells and macrophages), bufrolin serves as a vital probe for investigating inflammatory bowel disease (IBD) and mucosal immunity[8],[9].

Furthermore, emerging evidence links GPR35 to cardiovascular homeostasis. Knockout models of GPR35 exhibit exacerbated Angiotensin II-induced hypertension and accelerated cardiac remodeling[10],[11]. The cross-species equipotency of bufrolin disodium allows researchers to seamlessly deploy this compound in wild-type rodent models of heart failure and hypertension, paving the way for novel, GPR35-targeted cardiovascular therapeutics.

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• 1. G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GPR35 mediates lodoxamide‐induced migration inhibitory response but not CXCL17‐induced migration stimulatory response in THP‐1 cells; is GPR35 a receptor for CXCL17? - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Novel Role of GPR35 (G-Protein–Coupled Receptor 35) in the Regulation of Endothelial Cell Function and Blood Pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Orphan Receptor GPR35 Contributes to Angiotensin II–Induced Hypertension and Cardiac Dysfunction in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: Unveiling the Molecular Interactions of Bufrolin Disodium

An In-Depth Technical Guide to the Biological Targets of Bufrolin Disodium for Researchers, Scientists, and Drug Development Professionals

Bufrolin disodium, a compound recognized for its antiallergic and mast cell stabilizing properties, has emerged as a significant pharmacological tool.[1][2][3] Historically, its mechanism of action was broadly attributed to the stabilization of mast cells, a characteristic shared with compounds like cromolyn disodium.[4][5] However, a deeper understanding of its molecular targets is crucial for leveraging its full therapeutic potential and for the development of novel, more selective drugs. This guide provides a comprehensive overview of the current understanding of Bufrolin disodium's biological targets, with a primary focus on the G protein-coupled receptor GPR35. We will delve into the experimental methodologies used to identify and validate this interaction, offering insights into the rationale behind these approaches.

The Primary Target: G Protein-Coupled Receptor 35 (GPR35)

Extensive research has identified the G protein-coupled receptor 35 (GPR35) as a high-potency biological target of Bufrolin disodium.[1][2][3] Bufrolin acts as a potent agonist for both human and rat GPR35, a significant finding that has facilitated its use in preclinical rodent models.[1][3] This is in contrast to other GPR35 agonists that show marked species selectivity.[1][2][3]

The identification of Bufrolin as a GPR35 agonist stemmed from investigations into the pharmacological actions of other antiallergic compounds. Initial studies revealed that cromolyn disodium and nedocromil sodium were moderately potent agonists of GPR35.[1] This led to the hypothesis that other structurally related mast cell stabilizers, such as Bufrolin and Lodoxamide, might also interact with this receptor.[1] Subsequent experimental validation confirmed this hypothesis, establishing Bufrolin as a high-potency agonist of human GPR35.[1][2][3]

Quantitative Analysis of Bufrolin's Potency at GPR35

The potency of Bufrolin disodium as a GPR35 agonist has been quantified using various in vitro assays. The following table summarizes the key potency (EC50) values for Bufrolin and related compounds at human GPR35a.

Compound	Assay Type	EC50 (nM)
Bufrolin	Receptor Internalization	22.7 ± 2.0
Lodoxamide	Receptor Internalization	5.4 ± 0.6
Zaprinast	Receptor Internalization	4,100 ± 1,000
Cromolyn disodium	Receptor Internalization	3,700 ± 1,200

Data sourced from Mackenzie et al., 2014.[1]

Experimental Workflows for Target Identification and Validation

The identification and validation of GPR35 as the primary target of Bufrolin disodium involved a multi-faceted approach, employing a range of biophysical and cell-based assays. The following sections detail the key experimental workflows and the rationale behind their application.

Bioluminescence Resonance Energy Transfer (BRET) Assay for Receptor-Effector Interaction

Rationale: BRET assays are a powerful tool for studying protein-protein interactions in live cells. In the context of GPCRs, they are frequently used to measure the interaction between a receptor and downstream signaling partners, such as β-arrestin, upon agonist stimulation. The recruitment of β-arrestin to an activated GPCR is a hallmark of receptor activation and subsequent desensitization.

Experimental Workflow:

Caption: Workflow for BRET-based GPR35 activation assay.

Step-by-Step Protocol:

• Cell Culture and Transfection: HEK293T cells are transiently co-transfected with plasmids encoding for human GPR35a fused to Renilla luciferase 8 (GPR35-Rluc8) and β-arrestin-2 fused to the Venus fluorescent protein (Venus-β-arrestin-2).

• Cell Plating: Transfected cells are seeded into white, clear-bottom 96-well microplates and cultured for 24-48 hours.

• Assay Initiation: The growth medium is removed, and cells are washed with a suitable assay buffer (e.g., Hanks' Balanced Salt Solution).

• Substrate Addition: The Rluc8 substrate, coelenterazine h, is added to each well, and the plate is incubated in the dark for 5 minutes.

• Compound Addition: Bufrolin disodium or other test compounds are added to the wells at various concentrations. A vehicle control is also included.

• Signal Detection: The plate is immediately read on a microplate reader capable of detecting dual-wavelength luminescence, measuring emissions at approximately 485 nm (for Rluc8) and 530 nm (for Venus).

• Data Analysis: The BRET ratio is calculated by dividing the Venus emission signal by the Rluc8 emission signal. The net BRET ratio is obtained by subtracting the background BRET ratio (from vehicle-treated cells) from the BRET ratio of compound-treated cells. Dose-response curves are generated by plotting the net BRET ratio against the logarithm of the agonist concentration, and EC50 values are determined using a non-linear regression model.[1]

Receptor Internalization Assay

Rationale: Agonist binding to many GPCRs, including GPR35, induces receptor internalization, a process where the receptor is translocated from the plasma membrane to intracellular compartments. This phenomenon can be visualized and quantified using fluorescently tagged receptors.

Experimental Workflow:

Caption: Workflow for GPR35 internalization assay.

Step-by-Step Protocol:

• Cell Line Generation: A stable cell line, such as Flp-In T-REx 293, is engineered to express a tagged version of the receptor, for example, human FLAG-GPR35a-eYFP, under the control of an inducible promoter.[1]

• Cell Culture and Induction: Cells are cultured on collagen-coated, black-walled, clear-bottom 96-well plates. Receptor expression is induced by adding an appropriate agent, such as doxycycline, to the culture medium.[1]

• Compound Treatment: The culture medium is replaced with a serum-free medium containing varying concentrations of Bufrolin disodium or other test compounds. Cells are then incubated for a specific duration (e.g., 60 minutes) at 37°C to allow for receptor internalization.

• Cell Fixation and Staining: Following incubation, cells are fixed with paraformaldehyde and cell nuclei are stained with a fluorescent dye like DAPI.

• Image Acquisition: Images of the cells are captured using a high-content automated imaging system.

• Image Analysis: Specialized software is used to quantify the degree of receptor internalization. This is typically achieved by identifying and counting the number of fluorescent vesicles within the cytoplasm of each cell.

• Data Analysis: The extent of internalization is plotted against the logarithm of the agonist concentration to generate a dose-response curve, from which the EC50 value can be determined.[1]

Structural Insights into Bufrolin-GPR35 Interaction

The interaction between Bufrolin disodium and GPR35 has been further elucidated through mutagenesis studies and computational modeling.[1][2][3] These studies have highlighted the importance of specific amino acid residues within the receptor's transmembrane domains for ligand binding and activation. For instance, a key conserved arginine residue at position 3.36 is thought to interact with the negatively charged groups of symmetric di-acid ligands like Bufrolin.[1][3] Furthermore, non-conserved arginine residues between human and rat GPR35 orthologs have been shown to influence the potency of Bufrolin, providing a molecular basis for its equipotent activity across these species.[1][3]

Caption: Simplified GPR35 signaling upon Bufrolin binding.

Future Directions and Therapeutic Implications

The identification of GPR35 as a high-potency target for Bufrolin disodium opens up new avenues for therapeutic intervention in diseases where GPR35 is implicated, such as inflammatory and cardiovascular disorders.[2] The equipotent nature of Bufrolin at human and rat GPR35 makes it an invaluable tool for preclinical studies aimed at validating GPR35 as a drug target. Future research will likely focus on developing even more selective and potent GPR35 modulators, guided by the structural and functional insights gained from studying the interaction of Bufrolin with its target.

References

• Mackenzie, A. E., Caltabiano, G., Kent, T. C., Jenkins, L., Fohlin, L., McCallum, J. E., ... & Milligan, G. (2014). The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35. Molecular pharmacology, 85(1), 91-104. [Link]

• The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35 - Semantic Scholar. (n.d.). Retrieved from [Link]

• The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35 - PubMed. (2014, January 15). Retrieved from [Link]

• BUFROLIN DISODIUM. (n.d.). Drugfuture. Retrieved from [Link]

• Current views of the mechanism of action of prophylactic antiallergic drugs - PubMed. (n.d.). Retrieved from [Link]

• Bufrolin | C18H16N2O6 | CID 72103 - PubChem. (n.d.). National Institutes of Health. Retrieved from [Link]

• Target identification and validation of novel antimalarials - PubMed. (2011, June 15). Retrieved from [Link]

• Disodium cromoglycate stabilizes mast cell degranulation while reducing the number of hemoglobin-induced microvascular leaks in rat mesentery - PubMed. (2004, May 15). Retrieved from [Link]

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• 1. The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Current views of the mechanism of action of prophylactic antiallergic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Disodium cromoglycate stabilizes mast cell degranulation while reducing the number of hemoglobin-induced microvascular leaks in rat mesentery - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Bufrolin disodium in vitro assay protocols.

Application Note: Pharmacological Profiling and In Vitro Assay Architectures for Bufrolin Disodium

Executive Summary

Bufrolin disodium is a highly potent, symmetric di-acid compound traditionally classified as an antiallergic mast cell stabilizer. Recent pharmacological deorphanization efforts have identified Bufrolin as a high-affinity agonist of the G protein-coupled receptor GPR35 ()[1]. Unlike many surrogate GPR35 agonists (such as zaprinast or pamoic acid) which exhibit extreme human-selectivity, Bufrolin is uniquely valuable in preclinical drug development because it is equipotent across human and rat GPR35 orthologs ()[2].

As a Senior Application Scientist, I have designed this guide to provide researchers with field-proven, self-validating in vitro protocols to quantify Bufrolin’s activity. These assays span from proximal receptor activation (BRET) to integrated phenotypic responses (cellular impedance and mast cell degranulation).

Mechanistic Grounding & Signaling Architecture

GPR35 is a complex receptor that couples to multiple G-protein families, predominantly Gα12/13 and Gαi/o, while also strongly recruiting β-arrestin-2 upon agonist binding. Bufrolin-mediated activation of GPR35 triggers G12/13-dependent RhoA activation, leading to rapid cytoskeletal remodeling. In mast cells, this GPR35 activation suppresses IgE-mediated degranulation ()[3]. In hepatocytes, Bufrolin signaling has been shown to suppress Liver X-receptor (LXR)-mediated lipid accumulation ()[4].

Bufrolin-mediated GPR35 activation and downstream cellular signaling pathways.

Quantitative Pharmacological Profile

To contextualize assay design, the following table summarizes the established in vitro potency of Bufrolin across different species and assay modalities.

Ligand	Target Ortholog	Assay Modality	Potency (EC₅₀)	Reference Source
Bufrolin Disodium	Human GPR35	β-Arrestin-2 BRET	12.5 nM	Mackenzie et al., 2014[1]
Bufrolin Disodium	Rat GPR35	β-Arrestin-2 BRET	10.0 nM	Mackenzie et al., 2014[1]
Bufrolin Disodium	Mouse GPR35	Lipid Accumulation (HepG2)	78.7 nM	Schrage et al., 2021[4]

Protocol 1: Proximal Receptor Activation via BRET-Based β-Arrestin-2 Recruitment

Scientific Rationale: Because GPR35 couples to multiple G-proteins, measuring second messengers (like cAMP or Calcium) can yield noisy, pathway-biased data. Bioluminescence Resonance Energy Transfer (BRET) measuring β-arrestin-2 recruitment provides a universal, G-protein-independent readout of receptor activation.

Step-by-step workflow for the GPR35 BRET-based β-arrestin-2 recruitment assay.

Step-by-Step Methodology:

• Cell Preparation & Transfection: Co-transfect HEK293T cells with plasmids encoding human or rat GPR35 tagged with enhanced Yellow Fluorescent Protein (GPR35-eYFP) and β-arrestin-2 tagged with Renilla luciferase (RLuc-β-arr2) at a 4:1 ratio. Incubate for 24 hours.

• Cell Seeding: Harvest cells and resuspend in assay buffer (HBSS supplemented with 10 mM HEPES, pH 7.4). Seed at a density of 30,000 cells/well into a white, flat-bottom 384-well microplate.

• Compound Preparation: Prepare a 10-point serial dilution of Bufrolin disodium in assay buffer (ranging from 10 µM to 0.1 nM).

• Ligand Stimulation: Add Bufrolin dilutions to the cells. Incubate at 37°C for 30 minutes to allow for maximal β-arrestin-2 recruitment.

• Substrate Addition: Add the luciferase substrate Coelenterazine h to a final concentration of 5 µM. Incubate in the dark for 10 minutes. Causality note: Coelenterazine h is specifically chosen over native Coelenterazine because its emission peak (480 nm) optimally overlaps with the excitation spectrum of eYFP.

• Detection & Self-Validation: Read the plate using a microplate reader capable of simultaneous dual-emission detection (475 nm for RLuc and 535 nm for eYFP).

  • Self-Validation Step: Calculate the Z'-factor using vehicle control (DMSO) and a saturating dose of a reference agonist (e.g., Zaprinast). A Z'-factor > 0.5 indicates a robust, validated assay. Calculate the BRET ratio by dividing the 535 nm emission by the 475 nm emission.

Protocol 2: Label-Free Cellular Impedance Assay (xCELLigence)

Scientific Rationale: BRET requires engineered overexpressing cells. To study endogenous GPR35 function (e.g., in HepG2 hepatocytes), cellular impedance captures real-time morphological changes driven by G12/13-RhoA cytoskeletal remodeling without the need for fluorescent tags ()[4].

Step-by-Step Methodology:

• Background Measurement: Add 50 µL of complete culture media to an E-Plate 96. Place the plate in the xCELLigence RTCA instrument and measure background impedance.

• Cell Seeding: Seed HepG2 cells at 20,000 cells/well in 100 µL media. Monitor the Cell Index (CI) every 15 minutes for 24 hours to ensure stable monolayer formation.

• Starvation: Carefully aspirate media and replace with serum-free media for 4 hours to reduce basal cytoskeletal noise.

• Bufrolin Challenge: Add Bufrolin disodium (e.g., 100 nM final concentration). Record impedance at rapid 1-minute intervals for the first hour to capture the transient G12/13-mediated spike.

• Data Validation (Receptor Specificity):

  • Self-Validation Step: Pre-treat a parallel control well with a selective GPR35 antagonist (e.g., CID-2745687 at 10 µM) 30 minutes prior to Bufrolin addition. Complete ablation of the Bufrolin-induced CI spike confirms that the morphological change is strictly GPR35-mediated and not an off-target membrane perturbation.

Protocol 3: In Vitro Mast Cell Degranulation ( β -Hexosaminidase Release)

Scientific Rationale: Bufrolin is a potent mast cell stabilizer. Measuring β -hexosaminidase—a lysosomal enzyme co-released with histamine during degranulation—provides a highly reproducible, colorimetric phenotypic readout of Bufrolin's antiallergic efficacy.

In vitro mast cell degranulation assay workflow using IgE cross-linking.

Step-by-Step Methodology:

• Cell Sensitization: Culture rat basophilic leukemia (RBL-2H3) cells or primary bone marrow-derived mast cells (BMMCs). Sensitize the cells overnight by adding 100 ng/mL of anti-DNP IgE to the culture media.

• Washing: Wash the cells three times with Tyrode's buffer (pre-warmed to 37°C) to remove unbound IgE.

• Bufrolin Pre-treatment: Add varying concentrations of Bufrolin disodium (0.1 µM to 50 µM) to the cells. Incubate for 15 minutes at 37°C. Causality note: Pre-incubation allows Bufrolin to activate GPR35 and stabilize the actin cytoskeleton prior to the degranulation trigger.

• Antigen Challenge: Stimulate degranulation by adding 10 ng/mL DNP-BSA (antigen). Incubate for exactly 30 minutes at 37°C.

• Enzymatic Assay: Transfer 50 µL of the cell supernatant to a new 96-well plate. Add 50 µL of the chromogenic substrate p-nitrophenyl-N-acetyl-β-D-glucosaminide (1 mM in citrate buffer, pH 4.5). Incubate for 1 hour at 37°C.

• Termination & Reading: Stop the reaction by adding 150 µL of 0.1 M sodium carbonate buffer (pH 10.0). Read absorbance at 405 nm.

• Self-Validation (Normalization):

  • Include a 'Total Lysis' control well treated with 0.1% Triton X-100 (representing 100% granular content).

  • Include a 'Spontaneous Release' control (unstimulated cells).

  • Calculate specific release: [(Sample OD - Spontaneous OD) / (Total OD - Spontaneous OD)] × 100. This normalizes data against inter-assay variations in cell number or basal leakiness.

References

• Mackenzie, A. E., Caltabiano, G., Kent, T. C., et al. (2014). "The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35." Molecular Pharmacology, 85(1), 91-104. URL:[Link]

• Milligan, G. (2015). "G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular disease." Frontiers in Pharmacology, 6, 67. URL:[Link]

• Schrage, R., Schmitz, A. L., Gaffal, E., et al. (2021). "G Protein-Coupled Receptor GPR35 Suppresses Lipid Accumulation in Hepatocytes." ACS Pharmacology & Translational Science, 4(6), 1836-1847. URL:[Link]

• Fukuishi, N., et al. (2024). "Suppression of Mast Cell Activation by GPR35: GPR35 Is a Primary Target of Disodium Cromoglycate." Journal of Pharmacology and Experimental Therapeutics (JPET). URL:[Link]

Sources

• 1. The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular disease [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. G Protein-Coupled Receptor GPR35 Suppresses Lipid Accumulation in Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]

Cell-based assays for measuring Bufrolin disodium activity.

Application Note: Cell-Based Assays for Quantifying Bufrolin Disodium Activity via GPR35 Activation

Introduction & Mechanistic Rationale

Bufrolin disodium, traditionally classified as an anti-allergic mast cell stabilizer, has been identified as a highly potent agonist of the orphan G protein-coupled receptor 35 (GPR35) [1]. A persistent bottleneck in GPR35 pharmacology has been the profound species-specific variation in ligand potency. Standard surrogate agonists, such as zaprinast, exhibit high potency at rodent orthologs but weak activity at human GPR35.

Bufrolin disodium circumvents this limitation. It is uniquely valuable because it acts as a high and equipotent agonist at both human (EC₅₀ ~12.8 nM) and rat (EC₅₀ ~9.9 nM) GPR35 [1]. This equipotency makes Bufrolin an essential tool compound for translational drug development, allowing researchers to seamlessly transition from in vitro human cell models to in vivo rodent physiological models.

Assay Selection: The Case for β-Arrestin BRET

As a Senior Application Scientist, selecting the correct functional readout is critical. GPR35 primarily couples to the Gα₁₃ pathway, making traditional secondary messenger assays (like cAMP accumulation or calcium flux) technically challenging without the use of engineered chimeric G-proteins.

To establish a self-validating and highly proximal readout of receptor activation, we utilize the Bioluminescence Resonance Energy Transfer (BRET)-based β-arrestin-2 recruitment assay [2]. Agonist-induced recruitment of β-arrestin-2 provides a direct, amplification-free measurement of receptor activation. By tagging the receptor with a fluorescent acceptor (eYFP) and β-arrestin-2 with a luminescent donor (Renilla luciferase, RLuc), we can monitor real-time protein-protein interactions in live cells.

Figure 1: Mechanism of Bufrolin-induced GPR35 activation and the BRET assay principle.

Protocol 1: BRET-Based β-Arrestin-2 Recruitment Assay

This protocol outlines the live-cell BRET methodology for quantifying Bufrolin activity.

Materials & Reagents

• Cell Line: HEK293T cells (ATCC).

• Plasmids: FLAG-hGPR35a-eYFP (Acceptor) and β-arrestin-2-RLuc (Donor).

• Transfection Reagent: Polyethylenimine (PEI) or Lipofectamine 3000.

• Substrate: Coelenterazine h (5 μM final concentration).

• Test Compound: Bufrolin disodium (Prepare 10 mM stock in DMSO).

Step-by-Step Methodology

• Cell Seeding & Co-Transfection (Day 1):

  • Seed HEK293T cells in 10 cm² dishes to reach 70-80% confluency by the time of transfection.

  • Co-transfect cells with FLAG-hGPR35a-eYFP and β-arrestin-2-RLuc at a 4:1 ratio (e.g., 4 μg receptor to 1 μg arrestin) to ensure the acceptor is in excess, which optimizes the dynamic range of the BRET signal [3].

  • Causality Note: A mock-transfected control (β-arrestin-2-RLuc + empty vector) MUST be included to establish baseline bystander BRET.

• Replating (Day 2):

  • After 24 hours, detach the cells using trypsin-EDTA and resuspend in phenol red-free DMEM supplemented with 5% FBS.

  • Seed cells into white, opaque 96-well microplates (ideal for luminescence) at a density of 30,000 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Starvation & Preparation (Day 3):

  • Wash cells once with Hank’s Balanced Salt Solution (HBSS) to remove serum proteins that may bind the ligand.

  • Add 80 μL of assay buffer (HBSS + 0.1% BSA) per well. Incubate for 30 minutes at 37°C.

• Substrate Addition & Equilibration:

  • Add 10 μL of Coelenterazine h (diluted in assay buffer) to achieve a final well concentration of 5 μM.

  • Incubate in the dark for 10 minutes to allow luciferase-mediated oxidation to stabilize.

• Bufrolin Stimulation & Detection:

  • Add 10 μL of Bufrolin disodium at various concentrations (e.g., 10⁻¹⁰ to 10⁻⁵ M) to generate a dose-response curve.

  • Incubate for exactly 5 minutes. Causality Note: GPR35 β-arrestin recruitment is rapid and transient; reading exactly at 5 minutes captures the peak interaction before extensive receptor internalization occurs.

  • Read the plate using a microplate reader capable of sequential dual-emission detection: 460 nm (RLuc donor emission) and 535 nm (eYFP acceptor emission).

Data Analysis & Self-Validation

Calculate the BRET Ratio by dividing the 535 nm emission by the 460 nm emission. To obtain the Net BRET , subtract the BRET ratio of the mock-transfected control from the BRET ratio of the GPR35-transfected cells. Plot Net BRET against the log[Bufrolin] and fit to a four-parameter logistic non-linear regression model to determine the EC₅₀.

Figure 2: Step-by-step experimental workflow for the BRET-based β-arrestin-2 recruitment assay.

Protocol 2: High-Content Receptor Internalization Assay (Orthogonal Validation)

To ensure trustworthiness, BRET data should be orthogonally validated. Because β-arrestin recruitment drives receptor endocytosis, tracking the spatial distribution of GPR35 provides a morphological confirmation of Bufrolin's activity.

• Use Flp-In T-REx 293 cells stably expressing FLAG-hGPR35a-eYFP. Induce expression with doxycycline (1 μg/mL) for 24 hours [1].

• Seed cells in clear-bottom, black 96-well imaging plates.

• Treat with Bufrolin disodium (100 nM) for 30 minutes at 37°C.

• Fix cells with 4% paraformaldehyde and stain nuclei with Hoechst 33342.

• Image using a high-content confocal screening system.

• Expected Result: In vehicle-treated cells, eYFP fluorescence will clearly delineate the plasma membrane. Following Bufrolin treatment, fluorescence will redistribute into punctate intracellular endosomal vesicles.

Quantitative Data Summary

The table below summarizes the expected potency of Bufrolin disodium compared to other reference GPR35 ligands across species orthologs. This data highlights Bufrolin's unique equipotency, validating its use in cross-species translational models [1].

Compound	Human GPR35a EC₅₀ (nM)	Rat GPR35 EC₅₀ (nM)	Mouse GPR35 EC₅₀ (nM)	Activity Profile
Bufrolin disodium	12.8 ± 0.7	9.9 ± 0.4	> 100	Equipotent (Human/Rat)
Lodoxamide	3.6 ± 0.2	12.5 ± 0.6	> 1000	Equipotent (Human/Rat)
Zaprinast	2600 ± 100	98.4 ± 3.7	~ 500	Rat-selective
Amlexanox	4100 ± 400	23.2 ± 3.3	N/A	Rat-selective

Note: Data derived from BRET-based β-arrestin-2 recruitment assays. Values represent Mean ± S.E.M.

Quality Control & Troubleshooting

To maintain scientific integrity, every assay plate must function as a self-validating system:

• Z'-Factor Calculation: Always calculate the Z'-factor using vehicle control (DMSO) and a saturating concentration of Bufrolin (10 μM). A Z'-factor > 0.5 indicates a robust assay suitable for high-throughput screening.

• Reference Standard: Include a Zaprinast dose-response curve on every plate. Because Zaprinast has a known, distinct potency shift between human and rat orthologs, its inclusion verifies that the correct receptor plasmid was successfully transfected and expressed.

• Signal Decay: Coelenterazine h undergoes auto-oxidation. Do not prepare the substrate solution more than 15 minutes before reading, and ensure the plate reader is primed to read immediately after the 5-minute Bufrolin incubation.

References

• MacKenzie, A. E., Caltabiano, G., et al. (2014). "The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35." Molecular Pharmacology, 85(1), 91-104. Available at:[Link]

• Jenkins, L., et al. (2011). "Agonist activation of the G protein-coupled receptor GPR35 involves transmembrane domain III and is transduced via Gα13 and β-arrestin-2." British Journal of Pharmacology, 162(3), 733-748. Available at:[Link]

• Milligan, G. (2011). "G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular disease." Frontiers in Pharmacology, 6, 276. Available at:[Link]

Technical Notes & Optimization

Bufrolin Disodium Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for Bufrolin disodium . This guide is designed for researchers, application scientists, and drug development professionals working with Bufrolin disodium in in vitro and in vivo pharmacological assays.

Bufrolin disodium (CAS 54545-84-5) is widely utilized as a mast cell stabilizer and a highly potent agonist for the G protein-coupled receptor GPR35[1][2]. Proper solvent selection and handling are critical to ensuring assay reproducibility, preventing compound degradation, and avoiding artifactual cytotoxicity.

Quantitative Solubility Data

Understanding the solubility limits of Bufrolin disodium is the first step in successful assay design. Because it is a disodium salt of a dicarboxylic acid, it exhibits a distinctly different solubility profile compared to its free base counterpart (CAS 54867-56-0)[1][3].

Solvent	Estimated Max Solubility	Recommended Stock	Primary Use Case
Ultra-pure Water (ddH2O)	~50 mM (20 mg/mL)	10 mM	In vivo dosing, short-term cell assays
DMSO (Anhydrous)	~100 mM (40 mg/mL)	50 mM	Long-term master stocks, high-throughput screening
PBS (pH 7.4)	~10–20 mM (4–8 mg/mL)	5 mM	Direct assay buffer dilution
Ethanol (100%)	< 1 mM (< 0.4 mg/mL)	N/A	Not recommended

Frequently Asked Questions (Troubleshooting)

Q1: I am experiencing precipitation when diluting my Bufrolin disodium DMSO stock directly into cell culture media. Why is this happening? Causality: When a highly concentrated DMSO stock (e.g., 50 mM) is rapidly injected into aqueous cell culture media (like DMEM or RPMI), the sudden shift in the solvent's dielectric constant causes the compound to crash out of solution. The local concentration of the drug at the injection site temporarily exceeds its aqueous solubility limit, forming micro-crystals that may not readily re-dissolve. Solution: Perform a serial dilution. First, dilute the DMSO master stock 1:10 into an intermediate aqueous buffer (e.g., pre-warmed PBS). Then, add this intermediate solution dropwise to your final culture media while vortexing vigorously to ensure immediate dispersal. Ensure the final DMSO concentration in your assay remains <0.1% to prevent solvent-induced cytotoxicity.

Q2: Should I use water or DMSO to prepare my master stock? Causality: The primary advantage of purchasing the disodium salt form (CAS 54545-84-5) over the free base (CAS 54867-56-0) is its enhanced aqueous solubility, driven by the ionization of its functional groups[1][3]. Dissolving in water allows you to completely bypass DMSO toxicity in sensitive primary cell lines. However, aqueous solutions are susceptible to gradual hydrolysis and microbial contamination over time. Solution: If you intend to use the stock within 1–2 weeks, prepare it in sterile ultra-pure water and store it at 4°C. If you require a master stock for long-term storage (months to years), anhydrous DMSO is superior because it halts hydrolytic degradation[1].

Q3: My Bufrolin disodium powder is not fully dissolving in PBS (pH 7.4) at 20 mM. What is the mechanism behind this? Causality: This is a classic example of the "common ion effect." Standard PBS contains a high concentration of sodium ions (~137 mM NaCl). According to Le Chatelier's principle, this high ambient concentration of Na⁺ suppresses the dissociation of the Bufrolin disodium salt, drastically lowering its apparent solubility limit compared to pure water. Solution: Always dissolve the dry powder completely in sterile ddH2O first. Once fully solvated and clear, the solution can be safely diluted into PBS or other physiological buffers without precipitating.

Validated Preparation Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. Follow these steps to prepare reliable stocks.

Protocol A: Preparation of 10 mM Aqueous Stock (For In Vivo or Short-Term In Vitro Use)

Self-Validation Check: The solution must be optically clear before filtration to ensure the calculated molarity is accurate.

• Weighing: Accurately weigh 4.00 mg of Bufrolin disodium (Molecular Weight: 400.30 g/mol )[1].

• Solvation: Add 1.0 mL of sterile, endotoxin-free ultra-pure water (ddH2O). Do not use PBS for this initial solvation step.

• Mixing: Vortex gently for 30–60 seconds at room temperature. Inspect visually; the solution should be completely transparent.

• Sterilization: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter.

  • Mechanistic Note: PES membranes are strictly required here due to their low non-specific drug-binding characteristics, ensuring you do not lose your active compound to the filter matrix.

• Storage: Aliquot into 100 µL volumes in sterile amber tubes (to protect from photodegradation) and store at -20°C for up to 1 month[1].

Protocol B: Preparation of 50 mM DMSO Master Stock (For Long-Term Storage)

Self-Validation Check: Using anhydrous DMSO prevents atmospheric moisture absorption, which is the primary cause of freeze-thaw degradation in frozen stocks.

• Weighing: Accurately weigh 20.01 mg of Bufrolin disodium.

• Solvation: Add 1.0 mL of anhydrous, cell-culture grade DMSO (≥99.9% purity).

• Mixing: Vortex vigorously. If macroscopic particles remain, sonicate the sealed tube in a room-temperature water bath for 2–3 minutes.

• Storage: Aliquot into 50 µL volumes in tightly sealed, low-retention microcentrifuge tubes. Store at -20°C or -80°C for up to 12 months[1].

Workflow Visualization

Use the following decision tree to determine the optimal solvent pathway for your specific experimental needs.

Workflow for selecting the optimal solvent and storage conditions for Bufrolin disodium.

References

• Title: Bufrolin | C18H16N2O6 | CID 72103 Source: PubChem, National Institutes of Health URL: [Link]

• Title: The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35 Source: Molecular Pharmacology (MacKenzie et al., 2014) URL: [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bufrolin | C18H16N2O6 | CID 72103 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Bufrolin Disodium Precipitation in GPR35 Assays

Overview

Bufrolin disodium is a mast cell stabilizer and a highly potent, equipotent agonist for both human and rat GPR35 receptors, making it a critical pharmacological tool for in vitro and in vivo models [1]. However, researchers frequently encounter precipitation issues when transitioning this compound from concentrated stock solutions into physiological assay buffers. This guide provides a mechanistic understanding of bufrolin's physicochemical behavior and offers self-validating protocols to ensure assay integrity.

Mechanistic Root Causes of Precipitation

As a symmetric di-acid formulated as a disodium salt [1], bufrolin's solubility is highly dependent on the dielectric constant of the solvent, the pH of the environment, and the presence of coordinating ions.

• Solvent Shock and Nucleation: Ligands like bufrolin are typically reconstituted in 100% dimethylsulfoxide (DMSO) to create concentrated stock solutions (e.g., 10–100 mM) [1]. When pipetted directly into an aqueous buffer, the rapid diffusion of DMSO into water drastically lowers the local solubility limit of bufrolin before bulk mixing can occur. This localized supersaturation triggers rapid nucleation and micro-precipitation.

• Protonation State (pH Sensitivity): Bufrolin relies on the ionization of its dicarboxylate groups for aqueous solubility. If the assay buffer pH drops below 7.0 (often due to cellular metabolic byproducts or unbuffered media), the compound shifts toward its uncharged free-acid form, which is practically insoluble in water [2].

• Divalent Cation Coordination: Many GPR35 assays utilize physiological buffers like HBSS (Hank's Balanced Salt Solution) or Tyrode's solution, which are rich in Ca²⁺ and Mg²⁺. The dicarboxylate moieties of bufrolin act as chelating agents, coordinating with these divalent cations to form insoluble organometallic polymer-like salts.

Quantitative Solubility Parameters

To prevent precipitation, working concentrations must respect the thermodynamic solubility limits of the compound in various solvent environments.

Solvent / Buffer Environment	Max Recommended Concentration	Causality / Limiting Factor
100% Anhydrous DMSO	50 mM	High dielectric constant; prevents hydrolysis and aggregation.
Deionized Water (dH₂O)	10 mM	Soluble as a disodium salt; however, lacks buffering capacity.
PBS (pH 7.4, Ca²⁺/Mg²⁺-free)	1 mM	Stable ionization; absence of coordinating divalent cations.
HBSS (contains Ca²⁺/Mg²⁺)	< 100 µM	Divalent cation complexation leads to rapid salt precipitation.
Acidic Buffer (pH < 6.0)	< 10 µM	Protonation to the highly insoluble free-acid form.

Self-Validating Protocol: The "Step-Down" Dilution Method

To circumvent solvent shock and cation coordination, use this step-by-step intermediate dilution protocol. This system is self-validating : it includes a spectrophotometric checkpoint to guarantee the absence of micro-precipitates prior to cellular application, ensuring your biological readouts are not artifacts of compound aggregation.

Step 1: Primary Stock Preparation

• Reconstitute Bufrolin disodium in 100% anhydrous DMSO to a concentration of 10 mM.

• Vortex for 60 seconds and sonicate in a water bath at 37°C for 5 minutes. Causality: Sonication breaks up invisible crystalline aggregates, ensuring a true molecular solution.

Step 2: Intermediate Vehicle Dilution

• Prepare an intermediate dilution buffer: 50% DMSO / 50% PBS (pH 7.4, Ca²⁺/Mg²⁺-free).

• Dilute the 10 mM stock 1:10 into the intermediate buffer to create a 1 mM working stock. Crucial: Pipette the DMSO stock into the intermediate buffer while actively vortexing the tube. Causality: Active vortexing dissipates the localized concentration gradient. The 50% DMSO intermediate prevents the sudden dielectric collapse that causes nucleation.

Step 3: Final Assay Buffer Integration & Validation

• Dilute the 1 mM working stock into your final pre-warmed (37°C) assay buffer (e.g., HBSS) to your target assay concentration (e.g., 10 µM).

• Self-Validation Checkpoint: Blank a spectrophotometer with your final assay buffer (without drug). Read the absorbance of your bufrolin-spiked buffer at OD600.

  • Pass: OD600 < 0.01. The solution is optically clear and thermodynamically stable. Proceed to assay.

  • Fail: OD600 ≥ 0.01. Micro-precipitates are present. Discard and repeat the dilution, ensuring more rigorous vortexing during the addition step.

Troubleshooting Decision Tree

Fig 1. Logical decision tree for resolving Bufrolin disodium precipitation in assay workflows.

Frequently Asked Questions (FAQs)

Q: I need to use a calcium-rich buffer for my G-protein activation assay. How can I use Bufrolin without it precipitating? A: When Ca²⁺ is strictly required for downstream signaling (e.g., Fluo-4 calcium mobilization assays), you cannot use chelators like EDTA. Instead, rely on the "Step-Down" dilution method described in Section 3. By keeping the final concentration of Bufrolin below 100 µM and introducing it via a 50% DMSO intermediate, the kinetic barrier to nucleation is raised. This keeps the compound in a metastable supersaturated state long enough to complete a standard 30-to-60-minute assay window without forming insoluble calcium-bufrolin complexes.

Q: My Bufrolin stock in DMSO has frozen and thawed several times. Could this cause precipitation? A: Yes. DMSO is highly hygroscopic. Repeated freeze-thaw cycles introduce atmospheric moisture into the stock. Water in the DMSO stock causes localized hydrolysis and premature aggregation of the di-acid [2]. Always aliquot your 100% DMSO stocks into single-use volumes and store them at -20°C in a sealed desiccator.

Q: Can I just dissolve Bufrolin disodium directly in water since it is a sodium salt? A: While the disodium salt is technically water-soluble [2], dissolving it directly into unbuffered dH₂O can lead to unpredictable pH shifts depending on the dissolved CO₂ content of your laboratory water. Furthermore, if this aqueous stock is later added to a highly buffered physiological medium, the sudden pH and ionic shift can still induce precipitation. Starting with a DMSO stock provides the most thermodynamically stable baseline for pharmacological assays [1].

References

• Mackenzie, A. E., et al. (2014). "The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35." Molecular Pharmacology. Available at:[Link]

Bufrolin disodium stability issues and degradation.

Welcome to the Bufrolin Disodium Technical Support Center . As a highly potent agonist of the G protein-coupled receptor GPR35 and a well-characterized mast cell stabilizer, Bufrolin disodium is a critical compound in immunological, cardiovascular, and allergic disease research[1],[2].

However, due to its specific anionic structural properties (a phenanthroline-dicarboxylate core), researchers frequently encounter formulation precipitation, hydrolytic degradation, and assay inconsistencies. This guide synthesizes field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure the integrity of your experimental workflows.

Section 1: Troubleshooting Guides & FAQs

Q1: Why does my Bufrolin disodium solution turn cloudy or precipitate when prepared with standard laboratory preservatives? Causality & Expert Insight: Bufrolin is a classic anionic drug. When formulated with quaternary ammonium compounds like benzalkonium chloride (BAK)—a common antimicrobial preservative—the negatively charged carboxylate groups of Bufrolin electrostatically bind to the positively charged BAK[3]. This interaction forms an insoluble co-precipitate, which not only removes the active drug from the solution but also neutralizes the preservative's efficacy, leading to cloudy solutions and potential microbial contamination. Resolution: Formulate the solution with a competing amino acid that carries a net positive charge at a neutral pH, such as L-arginine, Lysine, or Histidine (typically 0.5% - 5% w/v), or use Tromethamine (Tris) buffer[3]. These additives competitively inhibit the Bufrolin-BAK interaction, maintaining a clear, stable solution while preserving antimicrobial activity and reducing cellular cytotoxicity[3].

Q2: How should I store Bufrolin disodium to prevent hydrolytic degradation, and what is its shelf-life in solution? Causality & Expert Insight: The solid, lyophilized disodium salt is highly stable when desiccated at -20°C[1]. However, in aqueous solutions, the phenanthroline-dicarboxylate core is susceptible to slow hydrolysis if exposed to extreme pH levels. While related chromen-4-one-2-carboxylic acids show broad hydrolytic stability[4], strong basic conditions can lead to ring cleavage and loss of pharmacological activity. Resolution: Reconstitute the powder in sterile, neutral buffers (e.g., PBS pH 7.4). Aliquot immediately and store at -80°C to halt hydrolytic kinetics. Avoid repeated freeze-thaw cycles. For short-term experimental use (days to weeks), storage at 0–4°C is acceptable if strictly protected from light[1].

Q3: I am observing inconsistent GPR35 activation in my in vitro assays. What could be causing this? Causality & Expert Insight: GPR35 is highly sensitive to divalent cation regulation, and its activation pathway (which inhibits Ca2+ influx to prevent mast cell degranulation) is highly dynamic[2]. Variations in the concentration of Ca2+ or Mg2+ in your assay buffer can artificially shift the potency (EC50) of Bufrolin. Furthermore, prolonged exposure to high concentrations of Bufrolin can lead to rapid receptor desensitization and internalization via β-arrestin recruitment[4]. Resolution: Standardize the divalent cation concentrations in your assay buffers across all replicates. Perform time-course assays (e.g., measuring IP3/DAG or Ca2+ mobilization within the first 5-15 minutes) to capture peak activation before β-arrestin-mediated internalization skews the readout.

Section 2: Quantitative Data & Stability Matrices

Table 1: Stability and Cytotoxicity of Bufrolin Aqueous Formulations Data demonstrates the competitive rescue of Bufrolin-BAK formulations using cationic amino acids[3].

Formulation Components	BAK (ppm)	Visual Appearance (24h)	Cytotoxicity (Permeability)	Active Drug Recovery (%)
Bufrolin (2%) + BAK	50	Cloudy / Precipitate	High	< 60%
Bufrolin (2%) + BAK + 5% L-Arginine	100	Clear Solution	Low	> 98%
Bufrolin (2%) + BAK + 5% Lysine	100	Clear Solution	Low	> 97%
Bufrolin (2%) + BAK + 0.1% EDTA	50	Cloudy / Precipitate	High	< 65%

Table 2: Storage and Hydrolytic Stability of Bufrolin Disodium

Storage Condition	State	Temperature	Light Exposure	Estimated Stability
Lyophilized Powder	Solid	-20°C	Dark	> 2 Years
Lyophilized Powder	Solid	0–4°C	Dark	Weeks to Months
Aqueous Buffer (pH 7.4)	Liquid	-80°C	Dark	~6 Months
Aqueous Buffer (pH 7.4)	Liquid	4°C	Dark	1–2 Weeks
Basic Solution (pH > 10)	Liquid	Room Temp	Light	Rapid Degradation (< 24h)

Section 3: Experimental Methodologies

Protocol 1: Preparation of a Stabilized Bufrolin Disodium Aqueous Solution

Causality: Adding the cationic buffer before the preservative ensures the anionic carboxylates of Bufrolin are shielded, preventing irreversible electrostatic precipitation[3].

• Weighing: Accurately weigh 20 mg of Bufrolin disodium powder.

• Primary Dissolution: Dissolve the powder in 8 mL of sterile, distilled water (yielding a ~0.25% w/v base solution). Stir until completely clear.

• Cationic Shielding: Add 500 mg of L-arginine (to achieve a 5% w/v concentration). Stir for 10 minutes to allow the amino acid to saturate the solution and buffer the pH to a neutral/slightly basic range.

• Preservative Addition: Slowly add Benzalkonium Chloride (BAK) to a final concentration of 100 ppm dropwise while vortexing.

• Self-Validation Checkpoint: Observe the solution against a dark background. If the competitive inhibition is successful, the solution will remain 100% optically clear. If cloudiness appears, the L-arginine concentration was insufficient or the pH shifted too acidic.

• Finalization: Adjust the final volume to 10 mL with sterile water and filter sterilize through a 0.22 µm PES membrane.

Protocol 2: Forced Degradation Workflow for Stability-Indicating Assays (LC-MS)

Causality: Quenching the stress reactions at precise intervals halts degradation kinetics instantly, ensuring the LC-MS readout accurately reflects the degradation state at that specific time point[4].

• Stock Preparation: Prepare a 1 mg/mL stock of Bufrolin disodium in HPLC-grade water.

• Stress Aliquoting: Divide into four 1 mL aliquots for Acid (0.1N HCl), Base (0.1N NaOH), Oxidative (3% H2O2), and Thermal (60°C) stress.

• Incubation: Incubate all samples in the dark for exactly 4 hours.

• Quenching (Critical Step):

  • Neutralize the Acid sample with 0.1N NaOH.

  • Neutralize the Base sample with 0.1N HCl.

  • Quench the Oxidative sample with sodium thiosulfate.

  • Snap-freeze the Thermal sample in liquid nitrogen.

• Self-Validation Checkpoint: Run a control sample (unstressed Bufrolin kept at 4°C for 4 hours) alongside the stressed samples. The control must show >99% intact parent mass (m/z 355 for the free acid) to validate that degradation is solely due to the applied stress.

• Analysis: Inject 5 µL of each quenched sample into the LC-MS/MS system using a C18 column and a water/acetonitrile gradient with 0.1% formic acid.

Section 4: Visualizations & Pathway Logic

Caption: Mechanism of Bufrolin-BAK precipitation and stabilization via cationic amino acid competition.

Caption: Bufrolin-mediated GPR35 signaling pathway leading to mast cell stabilization.

Caption: Forced degradation workflow for assessing Bufrolin disodium stability via LC-MS/MS.

References

• Enhancement of benzalkonium chloride preservative activity in formulations containing an incompatible drug using amino acids having net positive charge.

• Mast cell stabilizers: from pathogenic roles to targeting therapies. National Center for Biotechnology Information (PMC).[Link]

• 8-Benzamidochromen-4-one-2-carboxylic Acids: Potent and Selective Agonists for the Orphan G Protein-Coupled Receptor GPR35. Journal of Medicinal Chemistry.[Link]

• Functional metabolomics reveal the role of AHR/GPR35 mediated kynurenic acid gradient sensing in chemotherapy-induced intestinal damage. National Center for Biotechnology Information (PMC).[Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. Mast cell stabilizers: from pathogenic roles to targeting therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5658948A - Enhancement of benzalkonium chloride preservative activity in formulations containing an incompatible drug using amino acids having net positive charge - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reproducibility in Bufrolin Disodium Experiments

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing reproducibility challenges when working with orphan GPCR ligands and mast cell stabilizers. Bufrolin disodium—a highly potent agonist of the G protein-coupled receptor 35 (GPR35)—is a prime example of a compound that requires meticulous handling.

While it offers the distinct advantage of being equipotent across human and rodent GPR35 orthologs, its dicarboxylate structure and sodium salt formulation demand precise environmental controls. This guide synthesizes field-proven methodologies and mechanistic insights to ensure your experimental workflows are robust, self-validating, and reproducible.

Mechanistic Grounding: Understanding Bufrolin's Action

To troubleshoot effectively, we must first understand the causality of the biological response. Bufrolin disodium activates GPR35, which couples primarily to Gi/o proteins. This activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels, and simultaneously recruits β -arrestin-2, which is critical for receptor internalization and downstream mast cell stabilization.

Bufrolin disodium mechanism of action via GPR35 activation and downstream signaling.

Frequently Asked Questions (FAQs): Reagent Handling & Stability

Q: Why do my EC50 values for Bufrolin disodium drift over time in in vitro assays? A: This is almost always a stability and storage issue.1[1]. However, in aqueous solutions, the compound can undergo slow degradation if subjected to multiple freeze-thaw cycles or if the pH of the stock solution is not strictly maintained. Causality: The dicarboxylate moieties are sensitive to localized pH shifts during freezing, which can lead to partial protonation and precipitation of the less soluble free acid form. Solution: Aliquot your stock solutions in single-use volumes and store them at -20°C. Discard any unused thawed portions.

Q: Should I dissolve Bufrolin disodium in DMSO or water? A: Use ultra-pure water (ddH2O) or a physiological buffer (like PBS, pH 7.4). Causality: Because it is a disodium salt,2[2]. Aprotic solvents like DMSO are excellent for free acids but often cause sodium salts to precipitate or form micro-suspensions that are invisible to the naked eye but drastically reduce the effective concentration in your assay.

Q: I am transitioning from a rat model to a human cell line. Do I need to adjust my dosing? A: No, and this is the primary advantage of Bufrolin over other GPR35 agonists.3[3]. Causality: Mutagenesis and computational docking studies show that Bufrolin's symmetric di-acid structure binds to conserved arginine residues (particularly Arg3.36) present in both species, whereas other surrogate agonists like zaprinast rely on non-conserved residues, causing massive species-dependent potency shifts[3].

Quantitative Data Summary

To benchmark your assays, compare your empirical data against these established pharmacological parameters.

Compound	Target	Species Ortholog	EC50 (cAMP Assay)	Aqueous Solubility	Storage (Stock)
Bufrolin disodium	GPR35	Human	~3.4 nM	High (in ddH2O)	-20°C (Single-use)
Bufrolin disodium	GPR35	Rat	~4.1 nM	High (in ddH2O)	-20°C (Single-use)
Zaprinast (Control)	GPR35	Human	~800 nM	Low (Requires DMSO)	-20°C
Zaprinast (Control)	GPR35	Rat	~15,000 nM	Low (Requires DMSO)	-20°C

Troubleshooting Guide & Self-Validating Protocol

When running a GPR35 activation assay (e.g., Forskolin-induced cAMP inhibition), reproducibility hinges on a self-validating workflow. Every plate must contain internal controls that verify both the dynamic range of the assay and the integrity of the receptor expression.

Self-validating experimental workflow for Bufrolin disodium in vitro assays.

Step-by-Step Protocol: GPR35 cAMP Inhibition Assay

Step 1: Reagent Preparation (The Foundation of Trust)

• Action: Prepare a 10 mM stock of Bufrolin disodium in sterile ddH2O. Prepare a 10 mM stock of Zaprinast in DMSO as a positive control.

• Causality: Using ddH2O for Bufrolin ensures complete dissolution of the disodium salt. Zaprinast requires DMSO due to its lipophilicity.

Step 2: Cell Preparation & Starvation

• Action: Seed HEK293 cells stably expressing GPR35 at 10,000 cells/well in a 384-well plate. Incubate overnight. Prior to the assay, replace media with serum-free assay buffer (HBSS + 20 mM HEPES, pH 7.4) for 2 hours.

• Causality: Serum contains trace lipids and unknown GPCR modulators that elevate basal cAMP or pre-desensitize GPR35. Starvation resets the basal signaling state, maximizing the assay's dynamic window.

Step 3: Compound Addition (Self-Validating Step)

• Action: Treat cells with a concentration-response curve (CRC) of Bufrolin (0.1 nM to 10 µM) and Zaprinast (10 nM to 100 µM). Include a vehicle control (ddH2O equivalent) and a Forskolin-only control.

• Causality: The Forskolin-only well establishes the maximum cAMP ceiling. The Zaprinast CRC validates that the GPR35 receptor is functional and responsive. If Zaprinast fails to inhibit cAMP, the cell line has lost receptor expression, invalidating the Bufrolin data.

Step 4: Forskolin Stimulation

• Action: After 15 minutes of compound pre-incubation, add Forskolin (10 µM final concentration) and a phosphodiesterase inhibitor (e.g., IBMX at 500 µM) for 30 minutes.

• Causality: GPR35 is a Gi-coupled receptor. To measure its activation, you must first artificially elevate cAMP using Forskolin. IBMX prevents the natural degradation of cAMP, allowing it to accumulate to detectable levels. Bufrolin's efficacy is measured by its ability to suppress this Forskolin-induced spike.

Step 5: Detection & Analysis

• Action: Lyse cells and measure cAMP using a TR-FRET or luminescence-based kit. Plot data using a 4-parameter logistic non-linear regression.

References

• Title: Bufrolin disodium | CAS#54545-84-5 | xanthine derivative | GPR35 Source: MedKoo Biosciences URL
• Source: PMC - National Institutes of Health (NIH)
• Title: Discovery of a Potent Thiazolidine Free Fatty Acid Receptor 2 Agonist with Favorable Pharmacokinetic Properties Source: ACS Publications URL

Sources

• 1. medkoo.com [medkoo.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving DMSO Vehicle Artifacts in Bufrolin Disodium Assays

From the Desk of the Senior Application Scientist

Welcome to the Technical Support Center for Bufrolin disodium (CAS 54545-84-5). As a potent mast cell stabilizer and a highly selective agonist for the G protein-coupled receptor GPR35[1][2][3], Bufrolin disodium is an invaluable tool in pharmacological research. However, because it is a complex, highly polar xanthine derivative, researchers must heavily rely on Dimethyl Sulfoxide (DMSO) to achieve stable stock solutions[2].

The failure to properly control for DMSO is the leading cause of irreproducible data in Bufrolin assays. This guide is designed to provide you with causality-driven troubleshooting and self-validating protocols to eliminate vehicle-induced artifacts.

Mechanistic Overview: The Causality of Vehicle Artifacts

DMSO is not a biologically inert solvent. Understanding why it causes experimental artifacts is the first step in troubleshooting:

• In Vitro Causality: At concentrations exceeding 0.5% (v/v), DMSO alters lipid bilayer fluidity, induces off-target gene expression, and directly competes with compounds for target proteins[4]. Because GPR35 is a membrane-bound receptor, DMSO-induced membrane disruption frequently causes false-positive baseline shifts in β-arrestin recruitment assays[3].

• In Vivo Causality: In pharmaco-toxicological evaluations, vehicles with high DMSO content cross the blood-brain barrier rapidly, inducing severe neuromotor impairment. This is readily observable as a failure in rotarod performance tests, creating a confounding neurotoxic variable that masks Bufrolin's true pharmacological effects[5][6].

Diagnostic Workflow

Workflow for diagnosing and resolving DMSO vehicle artifacts in Bufrolin disodium assays.

Troubleshooting FAQs

Q1: My vehicle control (DMSO only) is showing significant GPR35 activation in my β-arrestin assay. How do I differentiate this from Bufrolin's effect? A1: Causality: DMSO alters cell membrane permeability and triggers non-specific intracellular signaling cascades, leading to false-positive receptor activation or cytotoxicity[4]. Solution: Cap your final DMSO concentration at ≤0.1% (v/v)[4]. Always perform a DMSO tolerance dose-response curve (0.05% to 1.0%) on your specific cell line prior to the assay to establish the maximum non-toxic threshold.

Q2: I prepared a 10 mM stock of Bufrolin disodium in DMSO, but it precipitates when added to the aqueous assay buffer. Why? A2: Causality: Bufrolin disodium is susceptible to the "solvent shift" effect. When a concentrated DMSO stock is rapidly introduced to an aqueous environment, the DMSO diffuses into the water faster than the Bufrolin can solvate, causing the compound to crash out. Furthermore, hygroscopic DMSO absorbs ambient moisture over time, significantly reducing the solubility of the stock before you even begin[7]. Solution: Always use freshly opened, anhydrous DMSO[7]. Employ a step-down dilution method using a transition solvent, or incorporate surfactants if moving to in vivo models.

Q3: I am dosing mice intraperitoneally (IP). My vehicle control group is exhibiting severe lethargy and failing the rotarod test. What is wrong? A3: Causality: Pure DMSO or high-percentage DMSO vehicles induce significant neurotoxicity and motor impairment in vivo[5][6]. Solution: Transition to a multi-component vehicle system that reduces DMSO to ≤10% while maintaining Bufrolin solubility through polymer stabilization and surfactants[8].

Quantitative Data: DMSO Tolerance & Formulation Limits

Vehicle Component / Parameter	Maximum Tolerable Limit	Observed Artifact if Exceeded	Recommended Alternative / Mitigation
DMSO (In Vitro Cell Culture)	0.1% - 0.5% (v/v)	Cytotoxicity, altered gene expression, membrane permeability shifts	Serial dilution in media; cap at ≤0.1%
DMSO (In Vivo IP Injection)	5% - 10% (v/v)	Severe neuromotor impairment, lethargy, failed rotarod test	10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline
Bufrolin Stock Concentration	10 - 50 mg/mL (in DMSO)	Compound precipitation ("crash out") upon aqueous dilution	Use sonication; employ step-down co-solvent dilution

Self-Validating Experimental Protocols

Protocol A: Preparation of In Vitro Working Solution

Objective: Achieve a working concentration without exceeding 0.1% DMSO to prevent cytotoxicity. Causality: Using fresh, anhydrous DMSO ensures complete dissolution, preventing micro-precipitates that cause inconsistent dosing[7].

• Stock Preparation: Weigh Bufrolin disodium powder. Reconstitute in freshly opened, anhydrous DMSO to create a 10 mM stock. Sonicate for 5-10 minutes if necessary[7].

• Intermediate Dilution: Dilute the 10 mM stock 1:10 in a transition solvent (e.g., PBS with 0.1% BSA) to create a 1 mM intermediate.

  • Self-Validation Check: Visually inspect the tube against a dark background for micro-precipitates before proceeding. If cloudy, discard and optimize the transition solvent.

• Final Assay Dilution: Dilute the intermediate into the final culture media to achieve the desired concentration (e.g., 1 µM), ensuring the final DMSO concentration is ≤0.1%[4].

• Vehicle Control: Prepare a parallel control using the exact same serial dilution steps with pure DMSO instead of the Bufrolin stock.

Protocol B: Preparation of In Vivo Dosing Vehicle (Minimizing Neurotoxicity)

Objective: Formulate a clear solution of Bufrolin disodium at ≥ 1 mg/mL for IP injection while avoiding DMSO-induced neurotoxicity[5][8]. Causality: A multi-component system uses PEG300 to stabilize the hydrophobic regions and Tween-80 as a surfactant to prevent aggregation in the saline bulk phase[8].

• Solubilization: Add 100 µL of Bufrolin DMSO stock (10.0 mg/mL) to a sterile tube.

• Polymer Stabilization: Add 400 µL of PEG300. Vortex thoroughly until completely homogenous. Critical: Do not add aqueous solutions yet.

• Surfactant Addition: Add 50 µL of Tween-80. Mix evenly.

• Aqueous Phase: Slowly add 450 µL of sterile Saline dropwise while continuously vortexing to adjust the final volume to 1 mL.

• Self-Validation Check: The final solution (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline) must be completely clear[8]. Administer this exact vehicle (minus Bufrolin) to a control cohort to establish a true baseline for rotarod or behavioral assays[5].

References

• ResearchGate. "Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test." Journal of Pharmacy & Pharmaceutical Sciences.[Link]

• Journal of Medicinal Chemistry. "8-Benzamidochromen-4-one-2-carboxylic Acids: Potent and Selective Agonists for the Orphan G Protein-Coupled Receptor GPR35." ACS Publications.[Link]

Sources

• 1. Lodoxamide = 98 HPLC 53882-12-5 [sigmaaldrich.com]
• 2. medkoo.com [medkoo.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Assessing the Purity of Synthesized Bufrolin Disodium

Welcome to the Technical Support Center for analytical chemistry and drug development. This guide provides an in-depth, self-validating framework for assessing the purity of synthesized Bufrolin disodium , a high-potency GPR35 agonist and mast cell stabilizer[1].

Because Bufrolin disodium is a tricyclic dicarboxylic acid salt (Chemical Formula: C₁₈H₁₄N₂Na₂O₆)[1], standard organic purity assays are insufficient on their own. A robust purity assessment must orthogonally evaluate organic impurities, structural integrity, salt stoichiometry, and hygroscopic water content.

Analytical Workflow Overview

Caption: Comprehensive analytical workflow for Bufrolin disodium purity assessment.

Quantitative Purity Specifications

To release a batch of synthesized Bufrolin disodium for downstream pharmacological testing, the following specifications must be met:

Quality Attribute	Analytical Technique	Acceptance Criteria	Mechanistic Rationale
Organic Purity	HPLC-UV (254 nm)	≥ 98.0% Area	Ensures absence of unreacted precursors or side products[2].
Structural Integrity	¹H & ¹³C NMR	Conforms to reference	Verifies the phenanthroline scaffold and butyl substitution[2].
Mass Confirmation	LC-ESI-MS (Negative)	m/z 355.08 [M-H]⁻	Confirms the molecular weight of the free acid form[1].
Sodium Stoichiometry	ICP-MS	11.0% – 12.0% Na	Validates the 2:1 Na⁺ to Bufrolin ratio (Theoretical: 11.49%)[1].
Water Content	Karl Fischer Titration	≤ 5.0% w/w	Quantifies hygroscopic moisture inherent to disodium salts[3].
Heavy Metals	ICP-MS	≤ 10 ppm	Ensures compliance with USP <232> elemental impurity limits[4].

Troubleshooting & FAQs

Q1: Why am I observing peak splitting and severe tailing during the HPLC analysis of my synthesized Bufrolin disodium?

The Causality: Bufrolin disodium contains two carboxylic acid groups on its tricyclic phenanthroline core[1]. In unbuffered or improperly buffered mobile phases, these acidic groups exist in a dynamic equilibrium between their ionized (carboxylate) and unionized (carboxylic acid) states. This equilibrium causes the molecule to partition differently on the stationary phase, leading to split peaks. Furthermore, ionized carboxylates interact strongly with residual silanol groups on standard C18 columns, causing severe peak tailing.

Self-Validating Protocol (HPLC Optimization): To force the molecule into a single, unionized state, you must suppress the ionization of the carboxylic acids by lowering the pH of the mobile phase below their pKa (typically ~pH 2.5 - 3.0).

• Column Selection: Use an end-capped, high-aqueous compatible column, such as a Waters ACQUITY UPLC HSS T3 (2.1 × 100 mm, 1.8 μm)[2].

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water (pH ~2.7)[2].

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile[2].

• Gradient: Run a linear gradient from 5% B to 95% B over 15 minutes at a flow rate of 0.2 mL/min[2].

• System Suitability Test (SST): Inject a known standard of Bufrolin free base. The assay is only valid if the tailing factor (T) is ≤ 1.5 and theoretical plates (N) are ≥ 5,000.

Q2: My LC-MS data shows a base peak at m/z 355, but the theoretical molecular weight of Bufrolin disodium is 400.30. Did my synthesis fail?

The Causality: No, your synthesis likely succeeded. The discrepancy is an artifact of the Electrospray Ionization (ESI) process. The theoretical exact mass of the disodium salt is 400.0647 g/mol [1]. However, ESI-MS (especially when using acidic mobile phases like 0.1% formic acid) strips non-covalently bound counterions from the analyte. The disodium salt is converted back to the free acid form (Molecular Weight: 356.33 g/mol )[5]. In negative ionization mode (ESI-), the free acid loses a proton to form the [M-H]⁻ ion, resulting in an observed m/z of 355.08.

Self-Validating Protocol (Mass Confirmation):

• Mode Switching: Run the LC-MS in both positive (ESI+) and negative (ESI-) polarity modes.

• Negative Mode: Confirm the presence of the [M-H]⁻ peak at m/z 355.

• Positive Mode: Confirm the presence of the[M+H]⁺ peak at m/z 357.

• Note: Do not search for the m/z 400 peak unless utilizing specialized mild ionization techniques designed to preserve salt clusters.

Q3: How do I definitively prove my batch is the disodium salt and not a mono-sodium or free acid mixture?

The Causality: HPLC and LC-MS only quantify the organic phenanthroline moiety. To validate the salt form, you must quantify the exact stoichiometric ratio of sodium. The theoretical sodium content for pure Bufrolin disodium is 11.49%[1]. However, because sodium salts are highly hygroscopic, absorbed atmospheric water will artificially dilute the sample mass, leading to a falsely low sodium percentage if moisture is not accounted for.

Self-Validating Protocol (Stoichiometry & Moisture): You must perform orthogonal testing using Karl Fischer (KF) titration and Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Determine Water Content: Perform a volumetric Karl Fischer titration to determine the exact % water (w/w) in the sample[3].

• Sample Digestion: Digest 10 mg of the Bufrolin disodium sample in 1% HNO₃ for ICP-MS analysis.

• ICP-MS Analysis: Analyze the sodium concentration. To counteract matrix effects caused by the high salt content suppressing ionization, you must spike the sample with an internal standard such as Scandium (Sc) or Rhodium (Rh)[6].

• Stoichiometric Calculation: Calculate the anhydrous sodium percentage using the formula: Anhydrous Na% = (Measured Na% / (100 - %Water)) * 100 Validation: The calculated anhydrous sodium percentage must fall between 11.0% and 12.0% to confirm the disodium stoichiometry.

Q4: What are the regulatory requirements for validating this purity assay?

The Causality: To ensure the analytical procedure is reliable, consistent, and suitable for its intended purpose (e.g., preclinical or clinical batch release), it must be validated according to ICH Q2(R1) guidelines for quantitative tests of active moieties and impurities[7].

Self-Validating Protocol (ICH Q2(R1) Validation): Execute the following validation parameters[7]:

• Specificity: Inject a blank diluent and a forced-degradation sample (exposed to heat, light, and oxidation). Confirm that no degradation peaks co-elute with the main Bufrolin peak.

• Linearity: Prepare standard solutions at 5 concentration levels ranging from 50% to 150% of the target assay concentration. The correlation coefficient (R²) must be ≥ 0.999.

• Detection & Quantitation Limits (LOD/LOQ): Determine the LOD (Signal-to-Noise ratio of 3:1) and LOQ (Signal-to-Noise ratio of 10:1) to ensure trace impurities can be accurately measured.

• Precision (Repeatability): Perform 6 replicate injections of the 100% standard solution. The Relative Standard Deviation (RSD) of the peak areas must be ≤ 2.0%.

References

• "Bufrolin disodium | CAS#54545-84-5 | xanthine derivative | GPR35", MedKoo Biosciences. Link

• "Structure–Activity Relationship Studies of Coumarin-like Diacid Derivatives as Human G Protein-Coupled Receptor-35 (hGPR35) Agonists and a Consequent New Design Principle", Journal of Medicinal Chemistry - ACS Publications. Link

• "54867-56-0 | Bufrolin", BLD Pharm. Link

• "Volumetric KF Titration 101", AZoM. Link

• "Trace element analysis of solutions with high salt content", Örebro University. Link

• "ICP-MS with Autodilution and Autocalibration for Implementing the New USP Chapters on Elemental Impurities", Spectroscopy Online. Link

• "ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1)", International Council for Harmonisation (ICH). Link

Sources

• 1. medkoo.com [medkoo.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. azom.com [azom.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Search | BLDpharm [bldpharm.com]
• 6. oru.se [oru.se]
• 7. database.ich.org [database.ich.org]

Reference Data & Comparative Studies

Bufrolin Disodium vs. Lodoxamide: A Comparative Guide to GPR35 Activation

G protein-coupled receptor 35 (GPR35) has emerged as a critical pharmacological target in gastrointestinal inflammation, cardiovascular disease, and metabolic regulation[1]. Historically, the characterization of GPR35 has been hindered by a lack of potent, cross-species agonists. Early surrogate ligands, such as zaprinast, exhibited low micromolar potency and drastic species selectivity, often failing to activate rodent orthologs[2].

The discovery that the antiallergic mast cell stabilizers bufrolin disodium and lodoxamide act as highly potent, equipotent agonists at both human and rat GPR35 revolutionized preclinical screening[2]. This guide provides a rigorous, data-driven comparison of these two ligands, detailing their pharmacological profiles, mechanistic pathways, and optimized experimental workflows for researchers and drug development professionals.

Pharmacological Profile & Quantitative Comparison

Both bufrolin and lodoxamide are symmetric di-acids originally developed as mast cell stabilizers. Their repurposing as GPR35 agonists revealed nanomolar potencies that vastly outperform traditional ligands[1][2]. Crucially, unlike many synthetic compounds that show marked human selectivity, both ligands maintain high potency at rat GPR35, making them indispensable for translational rodent models[2].

Table 1: GPR35 Agonist Potency Comparison (EC₅₀ Values)

Data derived from BRET-based β-arrestin-2 recruitment assays.

Compound	Human GPR35a EC₅₀ (nM)	Rat GPR35 EC₅₀ (nM)	Fold-Difference (vs. Zaprinast)	Structural Class
Lodoxamide	3.6 ± 0.2	12.5 ± 0.6	~700x more potent	Di-acid mast cell stabilizer
Bufrolin	12.8 ± 0.7	9.9 ± 0.4	~200x more potent	Di-acid mast cell stabilizer
Zaprinast (Ref)	2,600 ± 100	>10,000	Baseline	Xanthine derivative

Causality in Ligand Selection: While lodoxamide is slightly more potent at the human GPR35a isoform, bufrolin exhibits marginally better potency at the rat ortholog[2]. Researchers conducting human cell-line assays (e.g., HEK293 or THP-1) may prefer lodoxamide for its single-digit nanomolar efficacy[3]. Conversely, for in vivo rat models or primary rat hepatocyte assays, bufrolin guarantees robust activation without species-mismatch artifacts[4].

Mechanistic Pathway of GPR35 Activation

Activation of GPR35 by either bufrolin or lodoxamide triggers a dual-signaling cascade. The receptor couples to Gαi/o and Gα13 proteins, leading to downstream effector activation (measurable via AP-TGF-α shedding)[3]. Simultaneously, the receptor undergoes rapid phosphorylation, recruiting β-arrestin-2, which facilitates receptor desensitization and internalization[5].

Figure 1: GPR35 dual-signaling cascade induced by bufrolin and lodoxamide.

Experimental Workflows & Protocols

To ensure scientific integrity and self-validating results, researchers must employ assays that isolate GPR35 activity from off-target effects. The following protocols leverage Bioluminescence Resonance Energy Transfer (BRET) and AP-TGF-α shedding, providing real-time, physiological context.

Protocol A: BRET-Based β-Arrestin-2 Recruitment Assay

Rationale: BRET allows for the real-time monitoring of protein-protein interactions in live cells, preserving the native cellular environment unlike endpoint lysis assays[2].

• Plasmid Co-transfection: Transiently transfect HEK293T cells with plasmids encoding human GPR35a (or rat GPR35) fused to Renilla luciferase 8 (Rluc8) and β-arrestin-2 fused to Venus fluorophore.

• Cell Seeding: 24 hours post-transfection, harvest and seed cells into white 96-well microplates at a density of 30,000 cells/well. Incubate overnight at 37°C.

• Substrate Addition: Wash cells with HBSS. Add the BRET substrate Coelenterazine h (final concentration 5 μM) and incubate in the dark for 10 minutes.

• Ligand Stimulation: Add varying concentrations of bufrolin or lodoxamide (10⁻¹⁰ to 10⁻⁵ M). Self-Validation Step: Include zaprinast as a positive control and CID2745687 as a competitive antagonist control[3].

• Signal Detection: Measure the BRET signal using a microplate reader. Calculate the BRET ratio by dividing the Venus emission (535 nm) by the Rluc8 emission (475 nm).

Figure 2: Step-by-step workflow for the BRET-based β-arrestin-2 recruitment assay.

Protocol B: AP-TGF-α Shedding Assay

Rationale: This gain-of-function assay measures G-protein coupling (specifically Gαi/o and Gα12/13) by quantifying the release of alkaline phosphatase (AP)-tagged TGF-α into the culture medium, serving as a highly sensitive functional readout[3].

• Transfection: Co-transfect HEK293 cells with GPR35, AP-TGF-α, and a chimeric G-protein (e.g., Gαq/i1) to force coupling to the shedding pathway.

• Ligand Incubation: Treat cells with lodoxamide (EC₅₀ ~1 nM in this assay) or bufrolin for 1 hour at 37°C[3].

• Supernatant Collection: Transfer the conditioned medium (containing shed AP-TGF-α) to a new plate.

• Colorimetric Detection: Add p-nitrophenyl phosphate (pNPP) substrate to both the supernatant and the remaining cell lysate. Measure absorbance at 405 nm.

• Data Analysis: Calculate the shedding response as the ratio of AP activity in the supernatant to total AP activity (supernatant + lysate).

Conclusion & Selection Guide

Both bufrolin disodium and lodoxamide represent the gold standard for probing GPR35 pharmacology due to their high potency and lack of species bias between human and rat orthologs[2].

• Choose Lodoxamide when working primarily with human GPR35 cell lines, exploring Gαi/o coupling via shedding assays, or investigating lipid accumulation suppression in hepatocytes[3][4].

• Choose Bufrolin Disodium when the experimental design relies heavily on rat models or requires absolute equipotency across species to validate translational findings[2].

References

• The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35. Molecular Pharmacology. Available at:[Link]

• G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular disease. Frontiers in Pharmacology. Available at:[Link]

• G Protein-Coupled Receptor GPR35 Suppresses Lipid Accumulation in Hepatocytes. ACS Pharmacology & Translational Science. Available at:[Link]

• GPR35 mediates lodoxamide‐induced migration inhibitory response but not CXCL17‐induced migration stimulatory response in THP‐1 cells. British Journal of Pharmacology. Available at:[Link]

Sources

• 1. Frontiers | G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular disease [frontiersin.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]

Comparative Potency of Bufrolin Disodium and Cromolyn Disodium: A Mechanistic and Experimental Guide

For decades, the pharmacological stabilization of mast cells was observed phenotypically without a fully elucidated molecular target. Cromolyn disodium has long been the clinical standard for managing allergic asthma and rhinitis, despite its modest efficacy, short half-life, and poor pharmacokinetic profile (1[1]). However, the recent deorphanization of the G protein-coupled receptor 35 (GPR35) has revolutionized our understanding of these agents, revealing that many classic mast cell stabilizers exert their primary effects as GPR35 agonists (2[2]).

As a Senior Application Scientist, I have structured this guide to provide a rigorous comparative analysis of cromolyn disodium and bufrolin disodium (ICI 74,917). By evaluating their receptor binding affinities, structural determinants, and experimental validation protocols, this guide demonstrates why bufrolin has emerged as a high-potency alternative for GPR35-targeted drug development.

Mechanistic Causality: The GPR35 Axis

The stabilization of mast cells is not merely a non-specific membrane-fluidity phenomenon; it is a highly regulated, receptor-mediated signaling cascade. Both bufrolin and cromolyn act as agonists at GPR35, a receptor predominantly expressed in immune cells, including mast cells, and the gastrointestinal tract (3[3]).

Upon ligand binding, GPR35 couples to Gαi/o proteins. This activation leads to the modulation of downstream calcium ( Ca2+ ) channels. Because Ca2+ influx is the obligate trigger for vesicular exocytosis, its suppression directly prevents the fusion of histamine- and cytokine-containing granules with the plasma membrane (4[4]). Furthermore, receptor activation triggers robust β -arrestin-2 recruitment, a critical step for receptor desensitization that serves as a highly reliable biomarker for quantifying agonist potency (2[2]).

Fig 1. GPR35-mediated signaling pathway suppressing mast cell degranulation.

Structural Determinants of Potency

The vast discrepancy in potency between bufrolin and cromolyn is rooted in their molecular architecture. Both compounds are symmetric di-acids, a structural motif essential for anchoring into the GPR35 binding pocket (5[5]).

However, bufrolin features a rigid phenanthroline-like tricyclic scaffold. This structural rigidity allows its two carboxyl groups to maintain an optimal spatial distance, precisely aligning with key arginine residues (specifically Arg3.36 and Arg240 in human GPR35) within the receptor's lipophilic pocket (5[5]). In contrast, cromolyn possesses a more flexible linkage between its chromone rings, resulting in a higher entropic penalty upon binding and, consequently, a lower affinity. Mutagenesis studies confirm that the Arg240Gln mutation in human GPR35 disproportionately reduces bufrolin's potency (up to 12-fold), underscoring the highly specific electrostatic interactions driving its superior efficacy (2[2]).

Quantitative Potency Comparison

To objectively compare these compounds, researchers rely on β -arrestin-2 recruitment assays. These assays provide a direct, amplification-free measurement of receptor activation, eliminating the downstream noise often seen in secondary messenger assays. As summarized in Table 1, bufrolin exhibits a potency that is approximately 130 to 230 times greater than cromolyn at the human GPR35 receptor (2[2]).

Crucially, bufrolin is one of the rare GPR35 agonists that maintains high equipotency across both human and rodent orthologs, making it a highly reliable tool for preclinical in vivo models where cromolyn often fails to translate effectively (6[6]).

Table 1: Comparative GPR35 Agonist Potency

Compound	Target Receptor	Assay Methodology	EC50​ Value	Efficacy Profile
Bufrolin Disodium	Human GPR35a	β -arrestin-2 recruitment	~13.0 - 22.7 nM	High-potency full agonist
Bufrolin Disodium	Rat GPR35	β -arrestin-2 recruitment	~10.0 nM	High-potency full agonist
Cromolyn Disodium	Human GPR35a	β -arrestin-2 recruitment	~2.98 - 3.7 μM	Modest-potency agonist
Cromolyn Disodium	Rat GPR35	β -arrestin-2 recruitment	>10.0 μM	Low-potency agonist

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific trust, the following protocols detail the self-validating systems used to quantify the potency and efficacy of these mast cell stabilizers.

Fig 2. Workflow for the β-arrestin-2 interaction assay to determine agonist EC50.

Protocol A: High-Content β -Arrestin-2 Interaction Assay

Causality Check: We utilize the Flp-In T-REx 293 cell line because it allows for the inducible, uniform expression of GPR35. This eliminates the background noise and variable expression levels inherent to transient transfections, ensuring that the measured luminescence is a direct result of 1:1 receptor-ligand stoichiometry (2[2]).

• Cell Preparation: Seed Flp-In T-REx 293 cells stably harboring human FLAG-GPR35a-eYFP at 1×104 cells/well in a 384-well plate.

• Receptor Induction: Add 1μg/mL doxycycline to the culture media for 24 hours to induce GPR35 expression.

• Compound Treatment: Prepare 10-point serial dilutions of bufrolin disodium (ranging from 10−11 to 10−5 M) and cromolyn disodium (ranging from 10−9 to 10−3 M). Add to the respective wells.

• Validation Checkpoint: Include Zaprinast ( 10μM ) as a positive control full agonist. If Zaprinast fails to trigger a robust baseline signal, the assay window is compromised, and the plate must be rejected.

• Incubation: Incubate the plate at 37°C for exactly 90 minutes to allow for optimal β -arrestin-2 recruitment.

• Detection: Add the PathHunter detection reagent. Read luminescence using a microplate reader. Calculate the EC50​ using non-linear regression analysis (four-parameter logistic curve).

Protocol B: Mast Cell Degranulation and Calcium Influx Inhibition

Causality Check: While receptor binding is informative, functional suppression of degranulation proves therapeutic potential. We measure Ca2+ flux because it is the obligate intracellular trigger for vesicular exocytosis, directly linking GPR35 agonism to phenotypic stabilization (4[4]).

• Sensitization: Culture LAD2 human mast cells and sensitize overnight with 100ng/mL human IgE.

• Pre-incubation: Wash the cells and pre-incubate with EC80​ concentrations of bufrolin ( 100nM ) or cromolyn ( 10μM ) for 30 minutes at 37°C.

• Stimulation: Challenge the cells with 10ng/mL anti-IgE to induce degranulation.

• Calcium Measurement: For Ca2+ flux validation, load cells with Fluo-4 AM dye prior to stimulation and monitor fluorescence kinetics (Ex: 494 nm, Em: 506 nm) immediately post-challenge.

• Degranulation Readout: Centrifuge the plate and collect the supernatant. Assess β -hexosaminidase release (a marker of degranulation) by incubating the supernatant with p-nitrophenyl-N-acetyl- β -D-glucosaminide for 1 hour, stopping the reaction with glycine buffer, and reading absorbance at 405 nm.

References

• Title: The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35 Source: Molecular Pharmacology URL: [2]

• Title: G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular disease Source: Frontiers in Pharmacology URL: [3]

• Title: Mast cell stabilizers: from pathogenic roles to targeting therapies Source: Frontiers in Immunology URL: [1]

• Title: Human Leucocyte Alkaline Phosphatase Inhibition by Allergic Mediator Release Inhibitors Source: Electronics and Books URL: [4]

• Title: Structure–Activity Relationship Studies of Coumarin-like Diacid Derivatives as Human G Protein-Coupled Receptor-35 (hGPR35) Agonists and a Consequent New Design Principle Source: Journal of Medicinal Chemistry (ACS Publications) URL: [5]

• Title: G Protein-Coupled Receptor GPR35 Suppresses Lipid Accumulation in Hepatocytes Source: ACS Pharmacology & Translational Science URL: [6]

Sources

• 1. Frontiers | Mast cell stabilizers: from pathogenic roles to targeting therapies [frontiersin.org]
• 2. The Antiallergic Mast Cell Stabilizers Lodoxamide and Bufrolin as the First High and Equipotent Agonists of Human and Rat GPR35 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular disease [frontiersin.org]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

A Comprehensive Comparison Guide: Bufrolin Disodium Cross-Reactivity and Receptor Selectivity in GPR35 Targeting

Executive Summary

Bufrolin disodium was historically categorized alongside cromolyn sodium as an anti-allergic "mast cell stabilizer" and histamine release inhibitor. However, recent pharmacological deorphanization has redefined its primary mechanism of action: Bufrolin is a highly potent agonist of the G protein-coupled receptor 35 (GPR35).

For researchers and drug development professionals, GPR35 presents a notorious translational hurdle due to extreme species ortholog divergence—most ligands that activate human GPR35 are inactive in rodents, and vice versa. Bufrolin disodium stands out as a rare, equipotent agonist across human, rat, and mouse GPR35 orthologs. This guide objectively compares Bufrolin’s receptor selectivity and cross-reactivity profile against alternative tool compounds, providing structural causality for its specificity and detailing self-validating experimental workflows for its application.

The Species Selectivity Conundrum in GPR35 Pharmacology

The primary challenge in targeting GPR35 for inflammatory bowel disease, cardiovascular failure, or allergic asthma is the lack of translatable pharmacological tools. Endogenous ligands like kynurenic acid require 40- to 100-fold higher concentrations to activate human GPR35 compared to rodent orthologs 1. Conversely, synthetic surrogate agonists like zaprinast and antagonists like CID2745687 are highly selective for the human receptor, rendering them useless in standard murine models of disease 2.

Bufrolin disodium overcomes this barrier. As a symmetric di-acid, it achieves nanomolar potency at both human and rat GPR35, making it an indispensable tool for translating in vitro human cell data into in vivo rodent efficacy models 3.

Quantitative Comparison of GPR35 Ligands

The following table summarizes the cross-species potency (EC₅₀) of Bufrolin compared to common alternatives, highlighting its unique equipotency.

Ligand	Human GPR35 EC₅₀	Rat GPR35 EC₅₀	Mouse GPR35 EC₅₀	Primary Classification & Utility
Bufrolin Disodium	~12.5 nM	~10.0 nM	< 100 nM	Equipotent Agonist (Translational Tool)
Lodoxamide	~3.6 nM	~12.5 nM	> 1,000 nM	Human/Rat Agonist (Poor mouse translation)
Kynurenic Acid	> 100 µM	~10.0 µM	~10.0 µM	Rodent-selective Endogenous Agonist
Zaprinast	~1.0 µM	~10.0 µM	~10.0 µM	Human-biased Surrogate Agonist
Pamoic Acid	~50.0 nM	> 10.0 µM	> 10.0 µM	Human-selective Agonist (High off-target risk)
CID2745687	~42.0 nM (Kᵢ)	Inactive	Inactive	Human-selective Antagonist

Structural Causality: Why Bufrolin Minimizes Off-Target Cross-Reactivity

When evaluating Bufrolin against off-target receptors (such as Histamine H1-H4 receptors or other Class A GPCRs), it exhibits remarkable specificity. The causality behind this lack of cross-reactivity lies in the unique architecture of the GPR35 binding pocket and Bufrolin's chemical structure.

The Cationic Pocket: GPR35 possesses an unusually basic orthosteric binding site lined with Arginine residues (Arg3.36, Arg4.60, Arg164, Arg167, and Arg6.58). Most GPCRs that bind biogenic amines (like histamine receptors) utilize a conserved Aspartate (Asp3.32) to anchor the ligand's amine group. Because Bufrolin is a symmetric di-acid , it is electrostatically repelled by standard amine-recognizing GPCRs, virtually eliminating direct cross-reactivity with histamine receptors. Its historical "anti-histamine" effect is entirely indirect, driven by GPR35-mediated mast cell stabilization.

Species-Agnostic Binding: In rodents, Arg6.58 is mutated to a Glutamine, which destroys the binding affinity for many human-selective drugs 4. However, Bufrolin's symmetric di-acid structure allows it to dynamically shift its electrostatic contacts to other conserved arginines (like Arg3.36), preserving its high affinity across species.

Furthermore, Bufrolin-induced activation specifically recruits G protein-coupled receptor kinases 5 and 6 (GRK5/6)—rather than GRK2/3—to phosphorylate the receptor, leading to robust β -arrestin-2 recruitment and subsequent anti-inflammatory signaling 5.

Bufrolin-induced GPR35 activation, highlighting Gα13 coupling and β-arrestin-2 recruitment.

Self-Validating Experimental Methodologies

To accurately assess Bufrolin's efficacy and rule out off-target artifacts, researchers must select the correct functional assays. Because GPR35 primarily couples to G α13​ and β -arrestin, traditional Calcium mobilization assays (which rely on G αq​ ) yield weak or highly variable signals unless chimeric G-proteins are engineered into the cell line.

As a Senior Application Scientist, I recommend utilizing a Bioluminescence Resonance Energy Transfer (BRET) β -arrestin-2 recruitment assay . This provides a direct, proximal readout of receptor activation without the signal amplification artifacts common in downstream reporter assays.

Protocol 1: BRET-Based β -Arrestin-2 Recruitment Assay

To ensure trustworthiness and self-validation, this protocol incorporates the human-selective antagonist CID2745687. If the Bufrolin-induced BRET signal is abolished by CID2745687 in human cells, it confirms the response is strictly on-target via GPR35.

Step-by-Step Methodology:

• Cell Preparation & Transfection: Seed HEK293T cells in a 6-well plate at 3×105 cells/well. Co-transfect with plasmids encoding GPR35 tagged with Renilla luciferase 8 (GPR35-Rluc8) and β -arrestin-2 tagged with mVenus (ratio 1:4) using Lipofectamine 3000.

• Plating for Assay: After 24 hours, harvest the cells and re-seed them into a poly-D-lysine coated 96-well white microplate at 3×104 cells/well. Incubate for an additional 24 hours.

• Substrate Addition: Wash cells with Hank’s Balanced Salt Solution (HBSS) supplemented with 10 mM HEPES (pH 7.4). Add the luciferase substrate Coelenterazine h to a final concentration of 5 µM. Incubate in the dark for 10 minutes at 37°C.

• Antagonist Validation (Control): To validate on-target specificity, pre-incubate control wells with 1 µM CID2745687 for 15 minutes prior to agonist addition.

• Agonist Stimulation: Add Bufrolin disodium in a 10-point concentration-response curve (ranging from 1 pM to 10 µM).

• Data Acquisition: Immediately read the plate using a microplate reader equipped with BRET filters. Measure emission at 475 nm (Rluc8) and 535 nm (mVenus).

• Analysis: Calculate the BRET ratio by dividing the 535 nm emission by the 475 nm emission. Plot the baseline-corrected BRET ratios against the log concentration of Bufrolin to determine the EC₅₀.

Step-by-step workflow for the BRET-based β-arrestin-2 recruitment assay.

Protocol 2: Dynamic Mass Redistribution (DMR) Label-Free Assay

For researchers requiring a holistic view of cellular signaling without genetic tags, DMR is the gold standard for Bufrolin profiling.

• Seed HT-29 cells (which endogenously express GPR35) onto a fibronectin-coated Epic 384-well biosensor microplate.

• Culture cells for 24 hours until a confluent monolayer is formed.

• Wash cells and equilibrate in HBSS buffer for 1 hour at 37°C within the DMR reader.

• Establish a baseline wavelength shift for 5 minutes.

• Add Bufrolin disodium (10 nM to 10 µM) and continuously monitor the shift in resonant wavelength (pm) for 60 minutes. The distinct biphasic optical signature confirms G α13​ cytoskeletal rearrangement (RhoA-mediated) followed by β -arrestin-mediated desensitization.

Conclusion

Bufrolin disodium represents a critical leap forward in GPR35 pharmacology. While older generation ligands suffer from severe species bias or off-target promiscuity, Bufrolin’s symmetric di-acid structure perfectly complements the conserved cationic pockets of both human and rodent GPR35. By utilizing BRET and DMR assays, researchers can confidently deploy Bufrolin as a highly selective, equipotent tool compound to bridge the translational gap between in vitro human cell assays and in vivo rodent disease models.

References

• MacKenzie AE, et al. "The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35." Molecular Pharmacology. 1

• Divorty N, et al. "G Protein-Coupled Receptor GPR35 Suppresses Lipid Accumulation in Hepatocytes." ACS Pharmacology & Translational Science. 2

• Wang Y, et al. "GPR35 acts a dual role and therapeutic target in inflammation." Frontiers in Immunology. 3

• Milligan G, et al. "Therapeutic Opportunities and Challenges in Targeting the Orphan G Protein-Coupled Receptor GPR35." ACS Pharmacology & Translational Science. 4

• Ganguly, A. "Defining the patho-physiological roles of the receptor GPR35." University of Glasgow Theses. 5

Sources

• 1. The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | GPR35 acts a dual role and therapeutic target in inflammation [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. theses.gla.ac.uk [theses.gla.ac.uk]

A Senior Application Scientist's Guide to Benchmarking Bufrolin Disodium Against Standard GPR35 Ligands

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively evaluate the performance of Bufrolin disodium, a potent GPR35 agonist, in comparison to established standard ligands for this receptor. Herein, we delve into the technical nuances of experimental design, provide validated protocols, and synthesize available data to facilitate a thorough comparative analysis. Our approach is grounded in scientific integrity, ensuring that the methodologies described are robust and the interpretations are supported by authoritative evidence.

Introduction: The Enigmatic GPR35 and the Quest for Potent, Translatable Ligands

G protein-coupled receptor 35 (GPR35) is an orphan receptor that has garnered significant interest as a potential therapeutic target for a multitude of pathologies, including inflammatory bowel disease, type 2 diabetes, coronary artery disease, and pain.[1] Despite its discovery in 1998, the full characterization of GPR35 has been hampered by a lack of well-defined endogenous ligands and pharmacological tools with consistent activity across species.[1]

A significant challenge in GPR35 research is the pronounced species selectivity of many of its known agonists.[2][3] For instance, Zaprinast, a widely used reference agonist, demonstrates considerably higher potency at the rat GPR35 ortholog compared to the human receptor.[3][4] This discrepancy complicates the translation of preclinical findings from rodent models to human clinical applications. The identification of ligands with comparable potency at both human and rodent GPR35 is therefore a critical step in advancing the therapeutic potential of targeting this receptor.

Bufrolin, an antiallergic mast cell stabilizer, has emerged as a high-potency agonist of both human and rat GPR35, offering a valuable tool for overcoming the species-selectivity hurdle.[5][6][7] This guide will provide the necessary context and methodologies to benchmark Bufrolin disodium against other standard GPR35 ligands, such as Zaprinast and Pamoic acid, to elucidate its pharmacological profile.

The GPR35 Signaling Cascade: A Multi-faceted Network

GPR35 activation initiates a complex network of intracellular signaling pathways, primarily through coupling to Gαi/o and Gα13 G proteins.[1][8] Additionally, GPR35 activation can trigger G protein-independent signaling through the recruitment of β-arrestin-2.[1][8] Understanding these pathways is fundamental to designing comprehensive benchmarking assays that capture the full spectrum of a ligand's activity.

• Gαi/o Pathway: Activation of this pathway typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[9]

• Gα13 Pathway: Coupling to Gα13 activates RhoA/Rho kinase signaling, which is involved in processes such as cell migration.[10]

• β-Arrestin-2 Recruitment: This pathway is crucial for receptor desensitization and internalization, and can also initiate distinct signaling cascades, such as the activation of the extracellular signal-regulated kinase 1/2 (ERK1/2) pathway.[11][12]

The potential for biased agonism, where a ligand preferentially activates one signaling pathway over another, is an important consideration in GPR35 pharmacology.[1] For example, some ligands might be potent activators of G protein signaling but weak recruiters of β-arrestin, or vice versa.[12] A thorough benchmarking strategy should therefore employ a suite of assays that can dissect these different signaling modalities.

Figure 1: Simplified GPR35 Signaling Pathways.

Experimental Framework for Ligand Benchmarking

A robust comparison of GPR35 ligands requires a multi-assay approach to capture the nuances of their pharmacological profiles. The following experimental workflow provides a systematic process for generating high-quality, comparable data.

Figure 2: General Experimental Workflow for GPR35 Ligand Benchmarking.

Detailed Experimental Protocols

The following protocols are provided as a starting point and should be optimized for your specific cell lines and laboratory conditions.

β-Arrestin-2 Recruitment Assay (BRET-based)

Rationale: This assay directly measures the interaction between GPR35 and β-arrestin-2 upon ligand stimulation, providing a robust readout for G protein-independent signaling. Bioluminescence Resonance Energy Transfer (BRET) is a sensitive and quantitative method for detecting protein-protein interactions in live cells.

Methodology:

• Cell Culture and Transfection:

  • Maintain HEK293 or CHO-K1 cells in appropriate growth medium.

  • Co-transfect cells with plasmids encoding for GPR35 fused to a Renilla luciferase (RLuc) donor and β-arrestin-2 fused to a yellow fluorescent protein (YFP) acceptor. The use of a validated, commercially available system is recommended.

• Cell Plating:

  • 24 hours post-transfection, harvest and plate cells in a white, clear-bottom 96-well plate at a density of 20,000-40,000 cells per well.

• Ligand Preparation:

  • Prepare a 10-point serial dilution of Bufrolin disodium and standard ligands (e.g., Zaprinast, Pamoic acid) in assay buffer.

• Assay Procedure:

  • Add the RLuc substrate (e.g., coelenterazine h) to each well.

  • Immediately add the diluted ligands to the appropriate wells.

  • Incubate for 5-15 minutes at room temperature.

• Data Acquisition:

  • Measure the luminescence signal at two wavelengths (e.g., 485 nm for RLuc and 530 nm for YFP) using a BRET-compatible plate reader.

• Data Analysis:

  • Calculate the BRET ratio (YFP emission / RLuc emission).

  • Plot the BRET ratio against the logarithm of the ligand concentration to generate dose-response curves.

  • Determine the pEC50 and Emax values for each ligand.

Calcium Mobilization Assay

Rationale: GPR35 can couple to G proteins that lead to an increase in intracellular calcium concentration ([Ca2+]i).[4][8] This assay is a common method to assess G protein-dependent signaling.

Methodology:

• Cell Culture and Dye Loading:

  • Plate GPR35-expressing cells (e.g., HEK293 cells co-expressing a promiscuous G protein like Gα16) in a black, clear-bottom 96-well plate.

  • On the day of the assay, load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Ligand Preparation:

  • Prepare serial dilutions of Bufrolin disodium and standard ligands in a suitable assay buffer.

• Assay Procedure:

  • Place the cell plate in a fluorescence plate reader equipped with an injection system (e.g., FLIPR).

  • Measure the baseline fluorescence.

  • Inject the ligand solutions into the wells and continue to monitor the fluorescence signal over time.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Plot the peak response against the logarithm of the ligand concentration.

  • Calculate the pEC50 and Emax values.

ERK1/2 Phosphorylation Assay

Rationale: ERK1/2 activation is a downstream consequence of both G protein-dependent and β-arrestin-mediated signaling, making it an integrated measure of GPR35 activation.[11][12]

Methodology:

• Cell Culture and Stimulation:

  • Plate GPR35-expressing cells and serum-starve them overnight to reduce basal ERK phosphorylation.

  • Stimulate the cells with various concentrations of Bufrolin disodium and standard ligands for a predetermined time (e.g., 5-10 minutes).

• Cell Lysis and Protein Quantification:

  • Lyse the cells and determine the protein concentration of the lysates.

• Detection of Phospho-ERK1/2:

  • Use a sensitive detection method such as AlphaLISA, HTRF, or Western blotting with antibodies specific for phosphorylated ERK1/2 and total ERK1/2.

• Data Analysis:

  • Normalize the phospho-ERK1/2 signal to the total ERK1/2 signal.

  • Plot the normalized signal against the logarithm of the ligand concentration.

  • Determine the pEC50 and Emax values.

Comparative Data Summary

The following table summarizes representative potency data for Bufrolin disodium and standard GPR35 ligands from the literature. It is crucial for researchers to generate their own data under standardized conditions for a direct and accurate comparison.

Ligand	Assay	Species	pEC50 / EC50	Reference
Bufrolin	β-arrestin-2 Recruitment	Human	High Potency	[5][13]
β-arrestin-2 Recruitment	Rat	High Potency	[5][13]
Zaprinast	Calcium Mobilization	Rat	16 nM (EC50)	[4]
Calcium Mobilization	Human	840 nM (EC50)	[4]
β-arrestin-2 Recruitment	Rat	7.1 (pEC50)	[3]
β-arrestin-2 Recruitment	Human	5.4 (pEC50)	[3]
Pamoic Acid	β-arrestin-2 Recruitment	Human	79 nM (EC50)	[13][14]
ERK1/2 Phosphorylation	Human	65 nM (EC50)	[15]
Receptor Internalization	Human	22 nM (EC50)	[15]
Lodoxamide	β-arrestin-2 Recruitment	Human	High Potency	[5][6]
β-arrestin-2 Recruitment	Rat	High Potency	[5][6]

Note: Potency values can vary depending on the specific assay conditions and cell line used.

Conclusion and Future Directions

Bufrolin disodium represents a significant advancement in the development of pharmacological tools for studying GPR35, primarily due to its high and equipotent agonism at both human and rat orthologs.[5][7] This property makes it an invaluable compound for translational research, enabling more reliable extrapolation of findings from preclinical animal models to human physiology.

The experimental framework and protocols provided in this guide offer a robust starting point for the comprehensive benchmarking of Bufrolin disodium against other GPR35 ligands. By employing a multi-assay approach that interrogates different signaling pathways, researchers can build a detailed pharmacological profile of this promising compound. Future studies should aim to further characterize the potential for biased agonism of Bufrolin and explore its efficacy in in vivo models of diseases where GPR35 is implicated.

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Safety & Regulatory Compliance

Navigating the Disposal of Bufrolin Disodium: A Comprehensive Guide for Laboratory Professionals

At its core, this guide is built on a foundation of proactive safety and environmental stewardship. The procedures outlined are designed to be a self-validating system, grounded in the expertise of chemical handling and the authoritative standards set by regulatory bodies.

I. Hazard Identification and Personal Protective Equipment (PPE): The First Line of Defense

Before initiating any disposal protocol, a thorough understanding of the potential hazards associated with bufrolin disodium is paramount. As a pharmacologically active substance, it should be handled with care to avoid unintentional exposure. Although specific toxicity data is limited, its classification as a dicarboxylic acid and a nitrogen-containing heterocyclic compound suggests potential irritant properties.[4][5]

Mandatory Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are required to protect against potential splashes.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

• Body Protection: A laboratory coat and closed-toe shoes are essential to prevent skin contact.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.

II. The Disposal Workflow: A Step-by-Step Protocol

The appropriate disposal method for bufrolin disodium is contingent upon its form (solid or aqueous solution), concentration, and the quantity of waste generated. The following workflow provides a comprehensive approach to its safe disposal.

Step 1: Waste Characterization and Segregation

Proper segregation of chemical waste is a cornerstone of laboratory safety and compliant disposal.[3][6]

• Identify Contaminants: Determine if the bufrolin disodium waste is mixed with other hazardous chemicals. Mixed waste streams may necessitate specialized disposal procedures.

• Isolate Waste Streams: Do not mix bufrolin disodium waste with incompatible materials. For instance, acids and bases should always be stored separately.[4]

• Dedicated Waste Container: Use a dedicated, clearly labeled, and chemically compatible container for the collection of bufrolin disodium waste. The container must be kept securely sealed when not in use.[4][7]

Step 2: Disposal of Solid Bufrolin Disodium Waste

Solid bufrolin disodium and materials contaminated with the solid compound (e.g., weighing boats, contaminated gloves, and absorbent paper) should be treated as solid hazardous waste.

• Containerization: Carefully place the solid waste into a designated hazardous waste container. Avoid generating dust during this process.

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the chemical name "Bufrolin Disodium," along with any known hazard warnings.[2][8]

• Storage: Store the sealed container in a designated satellite accumulation area (SAA) until it is collected by your institution's Environmental Health and Safety (EHS) department.[2][4]

Step 3: Management of Aqueous Solutions of Bufrolin Disodium

The disposal of aqueous solutions of bufrolin disodium requires careful consideration of local regulations. Direct disposal of bufrolin disodium solutions down the sanitary sewer is not recommended without explicit permission from your institution's EHS department and local wastewater authority.

For Small Quantities (e.g., < 100 mL of a dilute solution <1%):

While some institutions may permit drain disposal of small quantities of non-hazardous, neutralized solutions, it is crucial to first consult your local regulations. For a compound like bufrolin disodium, which is pharmacologically active, this practice is generally discouraged.

For All Other Aqueous Solutions:

• Waste Collection: Collect all aqueous waste containing bufrolin disodium in a dedicated, leak-proof, and clearly labeled hazardous waste container.

• pH Consideration: As a dicarboxylic acid, concentrated solutions of bufrolin may be acidic. While in-lab neutralization of hazardous waste is a possibility, it should only be performed by trained personnel following a validated standard operating procedure (SOP) and with the approval of your EHS department.[9] Improper neutralization can generate heat or hazardous byproducts.

• Professional Disposal: The collected aqueous waste should be disposed of through your institution's hazardous waste management program.

Step 4: Decontamination of Glassware and Equipment

All glassware and equipment that have come into contact with bufrolin disodium must be thoroughly decontaminated.

• Initial Rinse: Rinse the glassware and equipment with a suitable solvent (e.g., deionized water). The initial rinsate should be collected and treated as hazardous aqueous waste.

• Washing: After the initial rinse, wash the glassware and equipment with an appropriate laboratory detergent and water.

• Final Rinse: Thoroughly rinse with deionized water.

III. Decision-Making Workflow for Bufrolin Disodium Disposal

The following diagram illustrates the logical steps for determining the proper disposal route for bufrolin disodium waste.

Caption: Logical workflow for the proper disposal of bufrolin disodium.

IV. The Preeminence of Institutional and Local Regulations

This guide provides a framework for the safe disposal of bufrolin disodium based on general chemical safety principles. However, it is imperative to recognize that all chemical waste disposal is governed by institutional policies and local, state, and federal regulations.[3][7][10]

Always consult with your institution's Environmental Health and Safety (EHS) department before disposing of any chemical waste. Your EHS department will provide specific guidance tailored to your location and ensure full compliance with all applicable regulations.

By adhering to these procedures and maintaining a close partnership with your EHS department, you contribute to a culture of safety and environmental responsibility within the scientific community.

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